2-([(Tert-butoxy)carbonyl]amino)nonanoicacid

Core Science & Biosynthesis

Introduction: The Role of Boc-Nonanoic Acid in Modern Drug Development

An In-depth Technical Guide to the Physicochemical Properties of Boc-Nonanoic Acid

Prepared by: Gemini, Senior Application Scientist

Boc-nonanoic acid, formally known as 9-(tert-butoxycarbonylamino)nonanoic acid, is a bifunctional molecule of significant interest in medicinal chemistry and drug development. It features a nine-carbon aliphatic chain, providing a desirable length and lipophilicity for linkers, which is terminated by a carboxylic acid at one end and a tert-butoxycarbonyl (Boc) protected amine at the other.[1][2] This structure makes it an invaluable building block, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs), where it serves as a versatile linker connecting a target-binding ligand to an E3 ligase-recruiting moiety.[1] The Boc protecting group is crucial, allowing for selective chemical manipulations at the carboxylic acid terminus before revealing the amine for subsequent conjugation under specific, controlled conditions.[2]

This guide provides a comprehensive overview of the core physicochemical properties of Boc-nonanoic acid, details robust experimental protocols for their determination, and discusses the compound's stability and reactivity profile. The insights herein are designed to equip researchers, scientists, and drug development professionals with the foundational knowledge required to effectively utilize this compound in their synthetic and developmental workflows.

Core Physicochemical Properties

A precise understanding of a molecule's physicochemical properties is paramount for its successful application. These parameters influence solubility, reactivity, bioavailability, and formulation. The key properties of Boc-nonanoic acid are summarized below.

Property	Value	Source / Method
Molecular Formula	C₁₄H₂₇NO₄	[2]
Molecular Weight	273.36 g/mol	[2]
Appearance	White solid	[2]
Melting Point (°C)	To be determined (TBD)	Differential Scanning Calorimetry (DSC)
pKa (Carboxylic Acid)	~4.8 - 5.0 (Predicted)	¹H NMR Titration
Solubility	Soluble in DMSO, Chloroform, Ether.[3] Limited solubility in water.[3][4]	Solvent Miscibility Study

**Experimental Methodologies for Characterization

The trustworthiness of any technical data hinges on the validity of the experimental protocols used to generate it. The following sections detail step-by-step methodologies for characterizing the critical physicochemical properties of Boc-nonanoic acid.

Determination of Melting Point via Differential Scanning Calorimetry (DSC)

Expertise & Rationale: Differential Scanning Calorimetry (DSC) is the gold-standard technique for determining the melting point of a pure crystalline solid.[5] It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[6][7] This method is highly precise, providing not only the onset and peak melting temperatures but also the enthalpy of fusion (ΔH), which offers insights into the material's crystallinity.[8][9]

Experimental Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of Boc-nonanoic acid into a standard aluminum DSC pan. Crimp the pan with an aluminum lid to ensure good thermal contact.

• Reference Preparation: Prepare an empty, crimped aluminum pan to serve as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Equilibration: Equilibrate the cell at 25°C.

  • Heating Ramp: Heat the sample from 25°C to a temperature sufficiently above the expected melting point (e.g., 120°C) at a controlled rate of 10°C/min under a nitrogen purge (50 mL/min). The inert atmosphere prevents oxidative degradation.

  • Cooling Ramp (Optional): Cool the sample back to 25°C at 10°C/min to observe any crystallization events.

• Data Analysis: The melting point is determined from the resulting thermogram. The onset temperature of the endothermic peak is typically reported as the melting point. The peak of the endotherm represents the temperature at which the melting rate is maximal.

Workflow for Melting Point Determination by DSC

Caption: Workflow for DSC analysis of Boc-nonanoic acid.

Determination of pKa via ¹H NMR Titration

Expertise & Rationale: The acid dissociation constant (pKa) is a critical parameter that dictates the ionization state of a molecule at a given pH. For Boc-nonanoic acid, the pKa of the carboxylic acid group is of primary interest. ¹H NMR spectroscopy provides a powerful method for pKa determination.[10] The chemical shift (δ) of protons adjacent to the ionizable group (the α-protons next to the -COOH group) is sensitive to the protonation state.[11][12] By monitoring the change in chemical shift as a function of pH, a sigmoidal curve is generated, from which the pKa can be accurately determined as the inflection point.[10] This method is non-destructive and requires only a small amount of sample.

Experimental Protocol:

• Sample Preparation: Prepare a stock solution of Boc-nonanoic acid (~5 mg/mL) in a suitable deuterated solvent mixture that can support a pH gradient, such as D₂O with a co-solvent like DMSO-d₆ to ensure solubility.

• pH Adjustment: Prepare a series of samples (e.g., 10-12 samples) from the stock solution, adjusting the "pD" (the pH equivalent in D₂O) of each sample to span a range from approximately pD 2 to pD 8. Use dilute solutions of DCl and NaOD for adjustment.

• pH Measurement: Measure the pD of each sample accurately using a calibrated pH meter with a glass electrode, correcting the reading for the deuterium isotope effect (pD = pH_reading + 0.4).

• NMR Acquisition: Acquire a ¹H NMR spectrum for each sample at a constant temperature (e.g., 298 K).

• Data Analysis:

  • Identify the proton signal corresponding to the methylene group alpha to the carboxylic acid (expected around δ 2.3 ppm, similar to nonanoic acid).[13]

  • Record the precise chemical shift (δ) of this signal for each spectrum.

  • Plot the chemical shift (δ) on the y-axis against the measured pD on the x-axis.

  • Fit the data to the Henderson-Hasselbalch equation (or a sigmoidal Boltzmann function). The pKa is the pD value at the inflection point of the resulting curve.[11]

Workflow for pKa Determination by ¹H NMR

Caption: Acid-catalyzed E1 mechanism for Boc group removal.

This specific reactivity allows for the selective deprotection of the amine terminus of Boc-nonanoic acid without affecting other parts of a larger molecule, a cornerstone of its use in solid-phase peptide synthesis (SPPS) and the construction of complex molecules like PROTACs. [14][15][16]The compound should be stored in a dry environment at 2-8°C to ensure long-term stability. [17]

Conclusion

Boc-nonanoic acid is a well-defined molecular tool with a distinct set of physicochemical properties that render it highly valuable for advanced chemical synthesis. Its bifunctional nature, combined with the robust and selectively labile Boc protecting group, provides a reliable platform for constructing complex molecular architectures. By employing the rigorous experimental methodologies detailed in this guide, researchers can confidently characterize this reagent and integrate it into their drug discovery and development pipelines, ensuring reproducible and successful outcomes.

References

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• 9-(Boc-amino)nonanoic Acid | 173435-78-4 - Sigma-Aldrich.
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• Measurement of the pKa Values of Organic Molecules in Aqueous−Organic Solvent Mixtures by 1H NMR without - The University of East Anglia. (2023, October 16).
• bmse000499 Nonanoic Acid at BMRB. Retrieved February 17, 2026, from Biological Magnetic Resonance Bank (BMRB)
• How to Estimate the pKa Values Using the pKa Table - Organic Chemistry Tutor.
• Nonanoic acid | Antibacterial - TargetMol.
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• 26.7: Peptide Synthesis - Chemistry LibreTexts. (2024, September 30).
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• low/high resolution 1H proton nmr spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 butyric acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes.
• High-Purity Amino Acid Derivatives for Peptide Synthesis - BOC Sciences.
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• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group.
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An In-depth Technical Guide to the Solubility of 2-([(tert-butoxy)carbonyl]amino)nonanoic Acid in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-([(tert-butoxy)carbonyl]amino)nonanoic acid (Boc-nonanoic acid). As a key building block in peptide synthesis and drug development, understanding its behavior in various organic solvents is critical for reaction optimization, purification, and formulation. This document synthesizes fundamental principles of solubility with practical, field-proven methodologies for determining and predicting the solubility of this N-protected amino acid derivative. It is intended for researchers, scientists, and drug development professionals who require a deep, actionable understanding of this compound's physicochemical properties.

Introduction: The Physicochemical Landscape of Boc-nonanoic Acid

2-([(tert-butoxy)carbonyl]amino)nonanoic acid is an amino acid derivative featuring two key structural motifs that dictate its solubility: a nine-carbon aliphatic chain and a tert-butoxycarbonyl (Boc) protecting group. The long, nonpolar hydrocarbon tail, derived from nonanoic acid, imparts significant hydrophobic character. Nonanoic acid itself is nearly insoluble in water but highly soluble in a wide range of organic solvents[1][2]. The addition of the Boc group, a bulky, nonpolar moiety, further enhances the lipophilicity of the molecule. This protecting group is instrumental in peptide synthesis, where it masks the reactivity of the amino group, but it also profoundly influences the solubility profile of the amino acid[3][].

The solubility of a peptide or amino acid derivative is primarily governed by the physical properties of its constituent parts[5]. For Boc-nonanoic acid, the combination of the long alkyl chain and the Boc group suggests a favorable solubility in nonpolar to moderately polar organic solvents. Conversely, its solubility in highly polar, protic solvents like water is expected to be very low.

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is the cornerstone for predicting solubility. This concept suggests that substances with similar polarities are more likely to be miscible. The polarity of both the solute (Boc-nonanoic acid) and the solvent determines the extent of dissolution.

Solute Characteristics:

• Nonpolar Regions: The C9 alkyl chain and the tert-butyl group of the Boc protecting group are the dominant nonpolar regions. These will readily interact with nonpolar solvents through van der Waals forces.

• Polar Regions: The carboxylic acid group (-COOH) and the carbamate linkage (-NHCOO-) introduce polarity and the capacity for hydrogen bonding. The carboxylic acid can act as both a hydrogen bond donor and acceptor, while the carbamate group primarily acts as a hydrogen bond acceptor.

Solvent Characteristics and Expected Solubility:

• Nonpolar Aprotic Solvents (e.g., Hexane, Toluene, Diethyl Ether): These solvents are expected to be effective at solvating the long alkyl chain and the Boc group. The solubility in these solvents is predicted to be high.

• Dipolar Aprotic Solvents (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate, Acetone, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)): These solvents possess a dipole moment and can engage in dipole-dipole interactions with the polar regions of Boc-nonanoic acid. Solvents like ethyl acetate, acetone, and chloroform are often excellent choices for Boc-protected compounds[6]. DMF and DMSO, being highly polar, are also likely to be good solvents, particularly due to their ability to disrupt intermolecular hydrogen bonding in the solid solute[5].

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): These solvents can act as both hydrogen bond donors and acceptors. While they can interact with the polar groups of the molecule, their polarity may be too high to effectively solvate the long nonpolar chain, potentially leading to moderate solubility. Qualitative data for analogous Boc-protected compounds suggests solubility in alcohols like methanol and isopropanol[6].

• Highly Polar Solvents (e.g., Water): Due to the overwhelming nonpolar character of the molecule, the solubility of Boc-nonanoic acid in water is expected to be extremely low[2][6].

The interplay of these factors is visually represented in the following logical diagram:

Caption: Logical relationship governing the solubility of Boc-nonanoic acid.

Experimental Determination of Solubility

Given the lack of extensive quantitative data in the public domain, an experimental approach is necessary to determine the precise solubility of Boc-nonanoic acid in specific organic solvents. The following protocol is a robust, gravimetric method adapted from established procedures for similar compounds[7].

Materials and Equipment

• 2-([(tert-butoxy)carbonyl]amino)nonanoic acid (solid, high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg accuracy)

• Vials with screw caps (e.g., 4 mL)

• Thermostatically controlled shaker or magnetic stirrer with heating capabilities

• Centrifuge

• Micropipettes

• Drying oven or vacuum desiccator

Experimental Workflow

The following diagram illustrates the step-by-step process for the gravimetric determination of solubility.

Caption: Experimental workflow for determining solubility.

Detailed Protocol

• Preparation of Saturated Solutions:

  • To a series of labeled vials, add a measured volume (e.g., 2.0 mL) of each organic solvent to be tested.

  • Add an excess amount of solid Boc-nonanoic acid to each vial to ensure that a saturated solution is formed. The presence of undissolved solid after equilibration is essential.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Allow the solutions to equilibrate for a sufficient period (typically 24 to 48 hours) with continuous agitation. This ensures that the dissolution process has reached equilibrium.

• Sample Collection:

  • After equilibration, remove the vials and centrifuge them at a moderate speed (e.g., 5000 rpm for 10 minutes) to pellet the excess solid.

  • Carefully withdraw a precise volume of the clear supernatant (e.g., 1.0 mL) using a calibrated micropipette. Avoid disturbing the solid at the bottom of the vial.

• Gravimetric Analysis:

  • Transfer the aliquot of the supernatant to a pre-weighed, clean, and dry vial.

  • Evaporate the solvent completely. This can be achieved in a vacuum oven at a temperature below the melting point of the solute or under a gentle stream of nitrogen.

  • Once the solvent is fully removed, place the vial in a desiccator to cool to room temperature and remove any residual moisture.

  • Weigh the vial containing the dried solute on an analytical balance.

• Calculation:

  • The mass of the dissolved solute is the final weight of the vial minus the initial (tare) weight of the vial.

  • The solubility is calculated by dividing the mass of the solute by the volume of the supernatant that was withdrawn.

  Solubility (g/L) = (Mass of dried solute (g)) / (Volume of supernatant (L))

Qualitative and Predicted Solubility Data

While specific quantitative data for 2-([(tert-butoxy)carbonyl]amino)nonanoic acid is scarce, a qualitative solubility profile can be constructed based on the behavior of analogous compounds and the theoretical principles discussed.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar Aprotic	Hexane, Toluene, Diethyl Ether	High	Favorable van der Waals interactions with the C9 alkyl chain and Boc group.
Dipolar Aprotic	DCM, THF, Ethyl Acetate, Acetone	Very High	A good balance of polarity to interact with the polar groups and nonpolar character to solvate the alkyl chain. Ethyl acetate and acetone are noted as good solvents for similar compounds[6].
DMF, DMSO	High to Very High	Strong polar interactions can effectively break up the crystal lattice of the solid solute.
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate to High	Capable of hydrogen bonding with the solute, but the overall high polarity of the solvent may be less favorable for the long nonpolar tail. Soluble in these solvents is reported for analogous compounds[6].
Highly Polar	Water	Very Low	The large nonpolar regions of the molecule are not effectively solvated by water, leading to hydrophobic exclusion. Insoluble in water is a common trait for such molecules[6].
Low Polarity Hydrocarbon	Petroleum Ether	Insoluble	Very low polarity and weak solvent power are insufficient to overcome the solute-solute interactions in the crystal lattice. This is a known non-solvent for similar Boc-protected compounds[6].

Conclusion and Practical Implications

The solubility of 2-([(tert-butoxy)carbonyl]amino)nonanoic acid is dominated by its significant nonpolar character, imparted by the nine-carbon chain and the Boc protecting group. This leads to high solubility in a broad range of common organic solvents, from nonpolar ethers and hydrocarbons to polar aprotic solvents like DMF and DMSO. Its solubility in polar protic solvents such as alcohols is expected to be moderate to high, while it is practically insoluble in water.

For drug development professionals and synthetic chemists, this solubility profile has several implications:

• Reaction Chemistry: A wide choice of solvents is available for reactions involving this compound. Solvents like DCM, THF, and DMF are excellent candidates for homogeneous reaction conditions.

• Purification: The low solubility in water and petroleum ether can be exploited for purification. For instance, precipitation of the product from a soluble organic phase by the addition of a non-solvent like water or hexane is a viable strategy.

• Formulation: For any application requiring a solution formulation, the choice of solvent will be critical. The data and methodologies presented here provide a clear path to selecting an appropriate solvent system.

This guide provides a robust framework for understanding and experimentally determining the solubility of Boc-nonanoic acid. By combining theoretical principles with a validated experimental protocol, researchers can confidently handle this important synthetic building block in their work.

References

• Sigma-Aldrich. BOC-ON Product Information Sheet.

• Royal Society of Chemistry. Supplemental Material I. Solubility Estimates of Boc Derivatives. (2014). Available from: [Link]

• Wikipedia. Pelargonic acid. Available from: [Link]

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Beyond the Canonical 20: A Technical Guide to Non-Canonical Amino Acids in Protein Engineering

Executive Summary

The restriction of the genetic code to 20 canonical amino acids limits the chemical versatility of proteins to a narrow range of functional groups—primarily amines, carboxyls, thiols, and hydroxyls. Genetic Code Expansion (GCE) overcomes this evolutionary bottleneck, enabling the site-specific incorporation of non-canonical amino acids (ncAAs) with novel functionalities: ketones, azides, photocages, and post-translational modification mimics.

This guide provides a rigorous technical framework for implementing GCE in drug discovery and structural biology. It moves beyond basic theory to address the engineering challenges of orthogonality, yield optimization, and scalability, specifically focusing on the production of homogeneous antibody-drug conjugates (ADCs) and therapeutic proteins.

Part 1: The Biological Machinery of Genetic Code Expansion[1]

The central dogma of GCE relies on orthogonality .[1] To incorporate an ncAA without disrupting the host's proteome, we must introduce a translational pair—an aminoacyl-tRNA synthetase (aaRS) and a tRNA—that functions independently of the host's endogenous machinery.[2][3][4]

The Orthogonal Translation System (OTS)

The OTS must satisfy two critical "lock-and-key" conditions:

• Input Orthogonality: The exogenous aaRS must aminoacylate only its cognate orthogonal tRNA with the specific ncAA, ignoring all endogenous tRNAs and canonical amino acids.[4]

• Output Orthogonality: The orthogonal tRNA must not be recognized by any endogenous aaRS, ensuring it is only charged with the ncAA.[5]

Stop Codon Suppression

The most common strategy repurposes the Amber (UAG) stop codon.[6] In E. coli, UAG is the rarest stop codon (~7% occurrence). By introducing an orthogonal tRNA with a CUA anticodon (tRNACUA), the ribosome can be "tricked" into inserting an ncAA at the UAG site instead of recruiting Release Factor 1 (RF1) to terminate translation.

Figure 1: Mechanism of Amber Suppression. The orthogonal aaRS charges the tRNA with the ncAA, which then decodes the UAG stop codon, competing with Release Factor 1.

Part 2: Strategic Selection of Orthogonal Systems

Two primary enzyme families dominate the field. Selecting the correct pair is the single most important decision in experimental design.

Table 1: Comparative Analysis of Primary OTS Families

Feature	Methanocaldococcus jannaschii TyrRS (MjTyrRS)	Methanosarcina Pyrrolysyl-RS (PylRS)
Origin	Archaea (M. jannaschii)	Archaea (M. barkeri / M. mazei)
Host Compatibility	Prokaryotes only (E. coli)	Prokaryotes & Eukaryotes (Mammalian, Yeast)
Substrate Scope	Aromatic analogs (p-acetyl-Phe, p-azido-Phe)	Lysine derivatives (Boc-Lys, Azido-Lys), Aliphatic chains
Orthogonality	High in E. coli; Cross-reacts in Eukaryotes	Excellent in both systems
Evolution Ease	High (Active site is rigid but mutable)	High (Large, malleable active site)
Key Application	High-yield bacterial production of ADCs	Mammalian expression, complex PTM studies

Expert Insight: For producing Antibody-Drug Conjugates (ADCs) where high yield and homogeneity are paramount, the MjTyrRS system in E. coli is the gold standard. For intracellular labeling in mammalian cells, PylRS is required.

Part 3: Protocol – Site-Specific Incorporation of p-Acetylphenylalanine (pAcF)

This protocol describes the production of a trastuzumab Fab fragment containing pAcF for subsequent oxime ligation. This workflow is designed to be self-validating : every step includes a checkpoint to prevent wasted time on failed batches.

Experimental Design & Plasmid Architecture

• Plasmid 1 (The Machinery): pEVOL-pAcF. Contains two copies of the MjTyrRS gene (one constitutive, one inducible) and the orthogonal tRNACUA.

• Plasmid 2 (The Target): pET-Fab-TAG. Contains the Fab gene with a TAG stop codon at the desired conjugation site (e.g., Heavy Chain A114).

• Strain: E. coli BL21(DE3). Note: For higher efficiency, use release-factor deficient strains like C321.∆A.

Step-by-Step Workflow

Figure 2: Production workflow for ncAA-containing proteins.[6][7]

Detailed Methodology

• Transformation: Co-transform BL21(DE3) with pEVOL-pAcF (Chloramphenicol resistance) and pET-Fab-TAG (Ampicillin resistance). Plate on LB-Agar + Cam/Amp + 1% Glucose.

  • Validation: Glucose suppresses leaky expression, preventing toxicity before induction.

• Inoculation: Pick a single colony into non-inducing media. Grow overnight. Dilute 1:100 into fresh media (e.g., 2xYT).

• Induction: Grow at 37°C until OD600 reaches 0.6–0.8.

  • Crucial Step: Add pAcF (dissolved in NaOH, pH adjusted) to a final concentration of 1 mM.

  • Add Arabinose (0.2%) to induce aaRS/tRNA and IPTG (0.5 mM) to induce the target protein.

• Expression: Lower temperature to 30°C or 25°C. Express for 16 hours.

  • Why? Slower translation kinetics favor the orthogonal tRNA over RF1, reducing truncation.

• Purification: Lyse cells and purify via affinity chromatography (Ni-NTA or Protein G).

• QC Checkpoint (Mandatory): Analyze intact protein mass via ESI-MS.

  • Success Criteria: Mass = Theoretical Mass + Mass of pAcF.

  • Failure Mode: If Mass = Theoretical Mass - (Mass of ncAA residue), you have truncation (RF1 termination).

Part 4: Applications in Drug Development

Site-Specific Antibody-Drug Conjugates (ADCs)

Canonical conjugation (Lys/Cys) results in heterogeneous mixtures (DAR 0–8), leading to inconsistent pharmacokinetics (PK).

• The Solution: Incorporating pAcF allows for oxime ligation with hydroxylamine-functionalized payloads (e.g., Auristatin).

• Outcome: Homogeneous DAR (Drug-to-Antibody Ratio) of exactly 2.0. Improved therapeutic index and stability compared to maleimide-cysteine ADCs.

Half-Life Extension

Incorporating p-azidophenylalanine (pAzF) enables "Click" chemistry (SPAAC) with PEG moieties. This site-specific PEGylation shields the protein from proteolysis and renal filtration without blocking the active binding site, a common issue with random lysine PEGylation.

Part 5: Troubleshooting & Optimization (E-E-A-T)

Even with established protocols, yields can be low. Use this diagnostic matrix:

Problem	Root Cause	Solution
Low Yield (<10% of WT)	Metabolic burden or toxic ncAA	Use rich media (TB); optimize plasmid copy number; check ncAA solubility.
Truncated Protein	RF1 competition	Use C321.∆A strain (RF1 deleted); increase aaRS expression (Arabinose).
Background Incorporation	aaRS promiscuity	The aaRS is charging natural amino acids (Phe/Tyr). Re-evaluate aaRS variant specificity.
Incomplete Conjugation	Buried ncAA residue	The incorporation site is sterically hindered. Move TAG codon to a solvent-exposed loop (e.g., S119, A114).

Future Outlook: The Recoded Genome

The field is moving toward Genomically Recoded Organisms (GROs) . Strains like E. coli Syn61 have a fully synthesized genome where all UAG and UCG codons are replaced, freeing them up completely for ncAAs. This allows for the incorporation of multiple, distinct ncAAs into a single protein, paving the way for tri-specific antibodies and completely novel biomaterials.

References

• Chin, J. W., et al. (2002). "An Expanded Eukaryotic Genetic Code." Science. Link

• Wang, L., et al. (2001). "Expanding the Genetic Code of Escherichia coli." Science. Link

• Axup, J. Y., et al. (2012). "Synthesis of site-specific antibody-drug conjugates using unnatural amino acids." PNAS. Link[8]

• Lajoie, M. J., et al. (2013). "Genomically Recoded Organisms Expand Biological Functions." Science. Link

• Lang, K., & Chin, J. W. (2014). "Cellular Incorporation of Unnatural Amino Acids and Bioorthogonal Labeling of Proteins." Chemical Reviews. Link

• Dumas, A., et al. (2015).[6] "Designing logical codon reassignment – Expanding the chemistry in biology." Chemical Science. Link

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• 4. News :: Residue-specific Incorporation of Noncanonical Amino Acids into Model Proteins Using an Escherichia coli Cell-free Transcription-translation System. - Département de génétique et évolution - Université de Genève [genev.unige.ch]
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Technical Whitepaper: Spectroscopic Characterization & Validation of Boc-2-aminononanoic Acid

The following technical guide details the spectroscopic characterization and validation of 2-([(tert-butoxy)carbonyl]amino)nonanoic acid (also known as Boc-2-aminononanoic acid or Boc-α-aminopelargonic acid ).

Introduction & Structural Context[1][2][3][4][5]

2-([(tert-butoxy)carbonyl]amino)nonanoic acid (C₁₄H₂₇NO₄) is a non-proteinogenic amino acid derivative. It features a nine-carbon aliphatic chain with a tert-butyloxycarbonyl (Boc) protecting group on the

-amine. This molecule is a critical intermediate in the synthesis of lipophilic peptidomimetics and protease inhibitors, where the long alkyl chain ( side chain) is utilized to probe hydrophobic pockets in receptor targets.

Structural Identifiers:

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]nonanoic acid

• Common Name: Boc-2-aminononanoic acid; Boc-α-aminopelargonic acid

• Molecular Weight: 273.37 g/mol

• Formula: C₁₄H₂₇NO₄

Critical Distinction: This guide focuses on the 2-amino (

-amino) isomer. Researchers must distinguish this from the 9-amino isomer (used in polymer chemistry), as their spectral signatures differ significantly in the fingerprint region.

Synthesis & Purification Workflow

To accurately interpret spectroscopic data, one must understand the genesis of the sample. Impurities such as unreacted Boc anhydride (

-Boc O) or free 2-aminononanoic acid will distort integration values.

Standard Preparation Protocol

The synthesis typically follows a Schotten-Baumann protocol adapted for lipophilic amino acids.

• Solubilization: 2-Aminononanoic acid is dissolved in 1:1 Dioxane/H₂O with NaOH (2 equiv).

• Protection: Di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv) is added at 0°C.

• Work-up: Acidification with KHSO₄ (to pH 2–3) followed by EtOAc extraction.

• Purification: Recrystallization from Hexane/EtOAc is preferred over column chromatography to remove lipophilic byproducts.

Visualization: Synthesis & QC Logic

Figure 1: Synthetic workflow for the Boc-protection of 2-aminononanoic acid, highlighting the critical acidification step necessary to protonate the carboxylic acid for organic extraction.

NMR Spectroscopy Data

Nuclear Magnetic Resonance (NMR) is the primary tool for structural validation. The data below assumes a high-purity sample (>98%).

1H NMR (Proton)

Solvent: CDCl₃ (Deuterated Chloroform) is standard. Frequency: 400 MHz or higher recommended due to methylene overlap.

Position	Shift ( , ppm)	Multiplicity	Integral	Assignment	Mechanistic Insight
COOH	10.0 – 12.0	br s	1H	Carboxylic Acid	Highly variable; depends on concentration and H-bonding. Often invisible in wet solvents.
NH	4.95 – 5.10	d (broad)	1H	Carbamate NH	Diagnostic doublet ( Hz). Broadens due to rotamers or exchange.
-CH	4.20 – 4.35	m (q-like)	1H	Methine (C2)	Deshielded by adjacent N and COOH. The chiral center.
-CH₂	1.60 – 1.85	m	2H	C3 Methylene	Diastereotopic protons often overlap; distinct from bulk chain.
Boc-CH₃	1.44	s	9H	-Butyl	Reference Peak. Sharp singlet. Integral anchor.
Chain	1.20 – 1.35	m	10H	C4–C8	"Methylene Envelope." Intense overlap characteristic of fatty chains.
-CH₃	0.88	t	3H	Terminal Methyl	Classic triplet ( Hz). Confirms linear chain termination.

Expert Note on Solvent Effects: If the

-proton signal is obscured by the water peak or if the NH doublet is unresolved, switch to DMSO- . In DMSO, the NH signal typically shifts downfield to 7.0–7.2 ppm and becomes a sharp doublet, allowing for precise coupling constant ( ) measurement to verify the urethane linkage.

13C NMR (Carbon)

Solvent: CDCl₃

Shift ( , ppm)	Assignment	Structural Verification
176.5	COOH	Carbonyl (Acid). Most deshielded peak.
155.6	NH-CO-O	Carbonyl (Boc/Carbamate).
80.2	C(CH₃)₃	Quaternary carbon of -butyl group.
53.8	-CH	Chiral center (C2).
31.9	C7	Characteristic of long chains ( -2 position).
29.0 – 29.5	C4, C5, C6	Bulk methylene chain signals.
28.3	C(CH₃)₃	Methyl carbons of Boc group (very intense).[1]
25.5	C3	-carbon.
22.6	C8	-1 position.
14.1	C9	Terminal methyl.

Mass Spectrometry (MS)[6][7][8]

Mass spectrometry confirms the molecular weight and the stability of the protecting group.

Ionization Mode: ESI (Electrospray Ionization)[6][7]

• Positive Mode (ESI+): Preferred for detecting the sodium adduct.

• Negative Mode (ESI-): Preferred for the free carboxylic acid.

Diagnostic Fragments

Mode	m/z (Observed)	Species	Interpretation
ESI(+)	296.2		Sodium adduct. Dominant peak in positive mode.
ESI(+)	274.2		Protonated molecular ion (often weak due to Boc lability).
ESI(+)	218.2		Loss of isobutylene (56 Da). Diagnostic of Boc group.
ESI(+)	174.2		Loss of Boc group (100 Da). Yields free amino acid cation.
ESI(-)	272.2		Deprotonated carboxylate. Dominant in negative mode.

Protocol for MS Analysis: Dissolve 0.1 mg sample in MeOH. Direct infusion is sufficient. Avoid high cone voltages (>30V) in ESI+ to prevent premature in-source fragmentation of the Boc group, which can lead to false negatives for the parent ion.

Infrared Spectroscopy (FT-IR)[3][9][10]

IR is used primarily to confirm the presence of the carbamate and carboxylic acid functional groups and the absence of free amine.

Sampling: KBr Pellet or ATR (Attenuated Total Reflectance).

Wavenumber ( )	Intensity	Assignment	Validation Note
3300 – 3450	Medium, Broad	N-H Stretch	Confirms secondary amine (urethane).
2800 – 3200	Broad, Strong	O-H Stretch	"Acid Beard." Overlaps CH stretches.
2850, 2920	Strong, Sharp	C-H Stretch	Alkyl chain ( ).
1710 – 1740	Strong	C=O (Acid)	Unconjugated carboxylic acid.
1680 – 1700	Strong	C=O (Urethane)	Boc carbonyl.[1] Often appears as a shoulder or doublet with the acid C=O.
1520 – 1540	Medium	N-H Bend	Amide II band.
1160 – 1200	Strong	C-O Stretch	C-O-C stretch of the Boc ester.

Logic Diagram: Spectral Assignment Strategy

This diagram illustrates the decision process for assigning peaks and validating the structure, ensuring self-consistency across techniques.

Figure 2: Decision tree for the structural validation of Boc-2-aminononanoic acid, prioritizing functional group verification followed by chain length confirmation.

References

• Boc-Chemistry Fundamentals: Lundt, B. F., et al. "Removal of tert-butyl and tert-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research 12.5 (1978): 258-268.

• General Spectral Data (Homologs): National Institute of Standards and Technology (NIST). "Mass Spectrum of Nonanoic Acid Derivatives." NIST Chemistry WebBook, SRD 69. [Link]

• Synthesis Protocol (Schotten-Baumann): Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Boc protection conditions).

• NMR Prediction & Database: PubChem Compound Summary for CID 544580 (Analog: 2-Amino-6-(((tert-butoxy)carbonyl)amino)hexanoic acid). [Link]

• ESI Fragmentation Mechanisms: McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

Sources

• 1. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Efficient Coupling of Boc-Nonanoic Acid to Solid-Phase Resins

Introduction

In the fields of peptide synthesis, drug discovery, and materials science, the covalent attachment of spacer molecules to solid supports is a fundamental and often critical step. Boc-nonanoic acid, a nine-carbon chain fatty acid protected with a tert-butyloxycarbonyl (Boc) group, serves as a valuable hydrophobic spacer. Its incorporation can be used to distance a synthetic construct from the resin matrix, improve the pharmacokinetic properties of a therapeutic agent, or create a defined hydrophobic microenvironment for molecular interactions.

This comprehensive guide provides detailed protocols and expert insights for the efficient coupling of Boc-nonanoic acid to two commonly used solid-phase synthesis resins: Merrifield resin and Wang resin. The methodologies described herein are designed to ensure high coupling efficiency, minimize side reactions, and provide a solid foundation for subsequent synthetic transformations.

Core Principles of Carboxylic Acid Coupling to Resins

The covalent attachment of a carboxylic acid, such as Boc-nonanoic acid, to a solid support is a cornerstone of solid-phase synthesis.[1][2] The process relies on the activation of the carboxyl group to facilitate nucleophilic attack by a functional group on the resin. The choice of resin dictates the specific coupling chemistry and the conditions required for subsequent cleavage of the final product.[3][4]

Resin Selection: Merrifield vs. Wang

Merrifield Resin: A chloromethylated polystyrene-divinylbenzene (PS-DVB) resin, it is one of the pioneering solid supports for peptide synthesis.[2] The coupling of a carboxylic acid to Merrifield resin typically proceeds via a Williamson ether synthesis-like reaction, forming a benzyl ester linkage. This is often achieved by converting the carboxylic acid to a more nucleophilic carboxylate salt (e.g., cesium salt).[5][6][7] The resulting ester bond is stable to the acidic conditions used for Boc-deprotection but can be cleaved under strong acidic conditions, such as with anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[7][8][9]

Wang Resin: This resin features a 4-hydroxymethylphenoxymethyl-functionalized polystyrene support. The coupling of a carboxylic acid to the hydroxyl group of the Wang resin forms an acid-labile benzyl ester.[10] This ester linkage is sensitive to moderately acidic conditions, allowing for cleavage with trifluoroacetic acid (TFA), which is a milder alternative to the harsh reagents required for Merrifield resin cleavage.[11][12][13] The coupling reaction typically involves the use of a carbodiimide activating agent, often in the presence of a catalyst.[14][15]

Activation of the Carboxyl Group

Direct reaction between a carboxylic acid and the functional group on a resin is generally inefficient. Therefore, the carboxyl group of Boc-nonanoic acid must be activated to a more reactive species. Common activation strategies include:

• Carboxylate Salt Formation: For substitution reactions on chloromethylated resins like Merrifield, converting the carboxylic acid to its cesium or potassium salt enhances its nucleophilicity.[5][6]

• Carbodiimide-Mediated Activation: Reagents such as N,N'-diisopropylcarbodiimide (DIC) or N,N'-dicyclohexylcarbodiimide (DCC) are widely used to activate carboxylic acids.[14][16][17] They react with the carboxyl group to form a highly reactive O-acylisourea intermediate.[16] This intermediate can then react with the hydroxyl group of the Wang resin. To minimize side reactions and racemization (though not a concern for nonanoic acid), additives like 1-hydroxybenzotriazole (HOBt) are often included.[14][18]

Experimental Protocols

The following protocols provide step-by-step instructions for the coupling of Boc-nonanoic acid to Merrifield and Wang resins. It is crucial to work in a well-ventilated fume hood and use appropriate personal protective equipment. All reagents should be of high purity and anhydrous where specified.

Protocol 1: Coupling of Boc-Nonanoic Acid to Merrifield Resin via the Cesium Salt Method

This method is a reliable way to achieve high loading on Merrifield resin with minimal side reactions.[5][6][7]

Materials:

• Boc-nonanoic acid

• Merrifield resin (chloromethylated polystyrene, 100-200 mesh, 1% DVB)

• Cesium carbonate (Cs₂CO₃)

• Ethanol (EtOH)

• Dioxane

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH)

• Potassium Iodide (KI) (optional catalyst)

• Solid-phase synthesis vessel

• Shaker or orbital mixer

Step-by-Step Procedure:

• Preparation of Boc-nonanoic acid Cesium Salt:

  • Dissolve Boc-nonanoic acid (1.5 equivalents relative to the resin's substitution) in ethanol (approx. 2 mL/mmol).

  • Add water (approx. 0.5 mL/mmol) to the solution.

  • Slowly add a 2 M aqueous solution of cesium carbonate while monitoring the pH, adjusting to a final pH of 7.0.[5]

  • Remove the solvent in vacuo using a rotary evaporator.

  • To ensure the salt is anhydrous, add dioxane and evaporate to dryness. Repeat this step once more. The resulting white solid is the Boc-nonanoate cesium salt.[5]

• Resin Swelling and Preparation:

  • Place the Merrifield resin (1 equivalent) in a solid-phase synthesis vessel.

  • Add anhydrous DCM to the resin and allow it to swell for at least 1 hour with gentle agitation.[2][3]

  • Drain the DCM and wash the resin three times with anhydrous DMF.

• Coupling Reaction:

  • Dissolve the dried Boc-nonanoate cesium salt in a minimal amount of anhydrous DMF.

  • Add the cesium salt solution to the swollen and washed Merrifield resin.

  • (Optional) Add potassium iodide (0.1 equivalents) as a catalyst to facilitate the reaction.[5][19]

  • Securely cap the reaction vessel and place it on a shaker or orbital mixer. Heat the reaction mixture to 50 °C and allow it to react for 18-24 hours.[5][6]

• Washing and Drying:

  • After the reaction is complete, cool the vessel to room temperature and drain the reaction mixture.

  • Wash the resin sequentially with:

    • DMF (3 times)

    • A 1:1 mixture of DMF/water (3 times)

    • DMF (3 times)

    • DCM (3 times)

    • MeOH (3 times)[5]

  • Dry the resin under vacuum to a constant weight.

Protocol 2: Coupling of Boc-Nonanoic Acid to Wang Resin using DIC/DMAP

This protocol utilizes a carbodiimide activator and a catalyst for efficient esterification to the hydroxyl-functionalized Wang resin.[10][15]

Materials:

• Boc-nonanoic acid

• Wang resin (p-alkoxybenzyl alcohol resin, 100-200 mesh)

• N,N'-Diisopropylcarbodiimide (DIC)

• 4-(Dimethylamino)pyridine (DMAP)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH)

• Solid-phase synthesis vessel

• Shaker or orbital mixer

Step-by-Step Procedure:

• Resin Swelling:

  • Place the Wang resin (1 equivalent) in a solid-phase synthesis vessel.

  • Add anhydrous DCM and allow the resin to swell for at least 30 minutes with gentle agitation.[4][20]

  • Drain the DCM.

• Preparation of the Coupling Solution:

  • In a separate flask, dissolve Boc-nonanoic acid (2-4 equivalents relative to the resin's substitution) in anhydrous DCM or a mixture of DCM and a minimal amount of DMF to aid solubility.

  • Add 4-(dimethylamino)pyridine (DMAP) (0.1-0.2 equivalents) to the solution. Caution: DMAP is a highly effective but basic catalyst that can cause side reactions if used in excess.

  • Add N,N'-diisopropylcarbodiimide (DIC) (2-4 equivalents) to the solution.

• Coupling Reaction:

  • Add the prepared coupling solution to the swollen Wang resin.

  • Securely cap the reaction vessel and place it on a shaker at room temperature.

  • Allow the reaction to proceed for 2-4 hours. The progress of the reaction can be monitored by taking a small aliquot of the resin and performing a test cleavage followed by analysis of the supernatant. For routine synthesis, a 4-hour coupling time is generally sufficient.

• Capping of Unreacted Hydroxyl Groups (Optional but Recommended):

  • To prevent the formation of deletion sequences in subsequent synthetic steps, it is advisable to cap any unreacted hydroxyl groups on the resin.

  • Drain the coupling solution and wash the resin with DCM.

  • Add a solution of acetic anhydride (10 equivalents) and pyridine or diisopropylethylamine (DIPEA) (10 equivalents) in DCM to the resin.

  • Agitate for 1-2 hours at room temperature.

• Washing and Drying:

  • Drain the capping solution.

  • Wash the resin sequentially with:

    • DCM (3 times)

    • DMF (3 times)

    • MeOH (3 times)

  • Dry the resin under vacuum to a constant weight.

Workflow Visualization

Caption: General workflows for coupling Boc-nonanoic acid to Merrifield and Wang resins.

Reaction Parameters and Monitoring

Parameter	Merrifield Resin Protocol	Wang Resin Protocol	Rationale and Key Considerations
Equivalents of Acid	1.5 eq	2-4 eq	A slight excess is used for Merrifield resin to drive the reaction to completion. A larger excess is often used with carbodiimide coupling to ensure efficient activation and reaction with the resin-bound hydroxyl groups.
Coupling Reagent	Cesium Carbonate	DIC / DMAP	Cesium carbonate deprotonates the carboxylic acid for nucleophilic attack on the chloromethyl group. DIC activates the carboxylic acid, and DMAP catalyzes the esterification.[14]
Solvent	DMF	DCM / DMF	DMF is a polar aprotic solvent that effectively solvates the cesium salt and swells the polystyrene resin. DCM is a good solvent for swelling the resin and for the coupling reaction; a small amount of DMF can be added to improve the solubility of the carboxylic acid.[3][20]
Temperature	50 °C	Room Temperature	The Williamson-ether like synthesis for Merrifield resin often requires heating to achieve a reasonable reaction rate.[5][6] Carbodiimide couplings are typically efficient at room temperature.
Reaction Time	18-24 hours	2-4 hours	The cesium salt method is generally slower than the carbodiimide-mediated coupling.
Monitoring	Weight Gain / Test Cleavage	Test Cleavage	The most straightforward method to confirm successful loading is to measure the weight gain of the resin. A more definitive method is to cleave the Boc-nonanoic acid from a small amount of resin and analyze the product by HPLC or MS.[21] The Kaiser test is not applicable here as there is no primary amine.[22][23]

Cleavage of Boc-Nonanoic Acid from the Resin

After subsequent synthetic modifications, the final product must be cleaved from the solid support. The cleavage conditions are dictated by the type of resin used.

Cleavage from Merrifield Resin

The benzyl ester linkage to Merrifield resin is robust and requires strong acid for cleavage.

• HF Cleavage: The most traditional method involves treatment with anhydrous hydrogen fluoride (HF) at 0 °C for 1-2 hours, typically with a scavenger such as anisole. HF is extremely toxic and corrosive and requires specialized equipment and training. [7][8][9]

• TFMSA Cleavage: A common alternative to HF is trifluoromethanesulfonic acid (TFMSA) in trifluoroacetic acid (TFA) with scavengers. This method is also highly effective but requires careful handling.[7][8]

• TMSOTf Cleavage: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) in TFA is another strong acid cleavage cocktail that can be used.[7][8]

Cleavage from Wang Resin

The acid-labile linker of the Wang resin allows for much milder cleavage conditions.[10]

• TFA Cleavage: A solution of 95% TFA with 2.5% water and 2.5% triisopropylsilane (TIS) as scavengers is typically used. The cleavage is usually complete within 1-3 hours at room temperature.[11][12] This is the most common and preferred method for acid-labile resins.

Chemical Mechanism of Carbodiimide-Mediated Coupling

Caption: Simplified mechanism of DIC-mediated coupling of a carboxylic acid to a hydroxyl-functionalized resin.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Loading Efficiency	- Incomplete activation of the carboxylic acid.- Insufficient swelling of the resin.- Steric hindrance.- Deactivated resin.	- Ensure all reagents are anhydrous, especially for the carbodiimide coupling.- Increase the equivalents of the Boc-nonanoic acid and coupling reagents.[24][25]- Allow for longer swelling times.[3][20]- For Wang resin, ensure the catalytic amount of DMAP is used.- Use fresh, high-quality resin.
Side Reactions (e.g., attachment to other functional groups)	- Presence of unprotected functional groups on a more complex molecule being attached.- Use of excessive base (DMAP) in Wang resin coupling can lead to side reactions.	- Ensure all other reactive functional groups are appropriately protected.- Use the recommended catalytic amount of DMAP (0.1-0.2 equivalents).
Incomplete Cleavage	- Insufficient cleavage time or reagent volume.- Inappropriate cleavage cocktail for the resin type.	- Extend the cleavage time or use a larger volume of the cleavage cocktail.- Ensure the correct strong acid (HF, TFMSA) is used for Merrifield resin and TFA for Wang resin.[7][8][11]
Product Degradation during Cleavage	- Presence of sensitive functional groups in the final molecule.- Cationic species generated during cleavage causing side reactions.[26][27]	- Use appropriate scavengers in the cleavage cocktail (e.g., TIS, water, ethanedithiol) to trap reactive cationic species.[26]

Conclusion

The successful coupling of Boc-nonanoic acid to a solid support is a critical first step for a variety of synthetic applications. By selecting the appropriate resin and coupling protocol, researchers can efficiently introduce this hydrophobic spacer. The cesium salt method for Merrifield resin and the DIC/DMAP protocol for Wang resin are both robust and reliable methods. Careful attention to experimental details, such as the use of anhydrous reagents and proper washing procedures, will ensure high yields and purity of the resin-bound product, setting the stage for successful downstream synthesis.

References

• Aapptec Peptides. (n.d.). Cleaving peptides from Merrifield resin; TFMSA cleavage. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Cleavage from Wang Resin. Retrieved from [Link]

• Szewczuk, Z., et al. (2010). Microwave-assisted TFA cleavage of peptides from Merrifield resin. PubMed. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Attaching the first amino acid to a resin. Retrieved from [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2014). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 56(6), 515-545. Retrieved from [Link]

• Merck Millipore. (n.d.). Boc Resin Cleavage Protocol. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Merck. (n.d.). Novabiochem® Peptide resin loading protocols. Retrieved from [Link]

• Biovera Research. (2025). Solid-Phase Peptide Synthesis Methods: Complete Guide. Retrieved from [Link]

• Biomatik. (2022). Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. Retrieved from [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (n.d.). Deprotection and cleavage of peptides bound to Merrifield resin by stable dimethyl ether–poly(hydrogen fluoride) (DMEPHF) complex. a new and convenient reagent for peptide chemistry. Retrieved from [Link]

• Scotchler, J., Lozier, R., & Robinson, A. B. (1970). Cleavage of single amino acid residues from Merrifield resin with hydrogen chloride and hydrogen fluoride. The Journal of Organic Chemistry, 35(9), 3151-3152. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1073 - Wang Resin. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1048 - Merrifield Resin. Retrieved from [Link]

• Google Patents. (n.d.). WO2015028599A1 - Cleavage of synthetic peptides.

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). TFA cleavage of DSIP synthesis on a Wang resin. Retrieved from [Link]

• Peptideweb.com. (n.d.). Loading protocols. Retrieved from [Link]

• Albericio, F., et al. (2012). Wang Linker Free of Side Reactions. Organic Letters, 15(1), 194-197. Retrieved from [Link]

• Master Organic Chemistry. (2019). Synthesis of Peptides. Retrieved from [Link]

• Aapptec. (n.d.). Monitoring of Peptide Coupling and Capping. Retrieved from [Link]

• Biotage. (2023). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2025). A protocol for racemization-free loading of Fmoc-amino acids to Wang resin. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). A facile method for monitoring solid-phase peptide synthesis and for N-terminal modification of peptides. Retrieved from [Link]

• Argonaut Technologies. (n.d.). Resin-bound active esters offer some unique advantages for parallel amide synthesis. Retrieved from [Link]

• Reddit. (2021). Solid phase peptide synthesis help. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019). 08.09 Activation Substitution of Carboxylic Acids. Retrieved from [Link]

• ACS Publications. (2018). Studies of Coupling Kinetics and Correlation of Reaction Conversions to Color Tests for Solid-Phase Peptide Synthesis of AMG 416 by NMR. Retrieved from [Link]

• AWS. (n.d.). A Boc SPPS - compatible linker for the synthesis of peptide o-aminoanilides. Retrieved from [Link]

• MDPI. (2022). On-Resin Cα-Functionalization of N-Arylglycinyl Peptides with Boronic Acids. Retrieved from [Link]

• PubMed. (1999). Spectrophotometric monitoring in continuous-flow Boc-based solid-phase peptide synthesis. Retrieved from [Link]

• Nowick Laboratory. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

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• 3. chemistry.du.ac.in [chemistry.du.ac.in]
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• 5. Peptide Resin Loading Protocols [sigmaaldrich.com]
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methods for Boc deprotection in the presence of sensitive functional groups

Topic: Precision Methods for Boc Deprotection in the Presence of Sensitive Functional Groups Content Type: Application Note & Detailed Protocols Audience: Senior Synthetic Chemists and Process Development Scientists

Navigating Labile Substrates and Orthogonal Compatibility

Executive Summary: The "Boc Paradox"

The tert-butyloxycarbonyl (Boc) group is a cornerstone of organic synthesis due to its stability against basic and nucleophilic attacks. However, its removal typically requires strong acids (TFA, HCl), creating a "Boc Paradox": the conditions required to remove the protection often destroy the very functionality the group was meant to safeguard.

Standard acidic deprotection generates two distinct threats:

• Protic Acidity: Cleavage of acid-sensitive groups (acetals, silyl ethers, trityl groups).

• Cationic Alkylation: The generated tert-butyl cation (

  ) is a potent electrophile that alkylates electron-rich residues (Trp, Tyr, Met) or polymerizes to form isobutylene oligomers.

This guide details advanced, non-standard protocols designed to decouple Boc removal from these destructive side reactions.

Mechanistic Insight: The Cationic Threat

To control the reaction, one must understand the fragmentation pathway. Unlike base-labile groups (Fmoc), Boc cleavage is an elimination reaction driven by protonation or Lewis acid coordination.

Diagram 1: Mechanistic Pathway & Cation Fate

The following diagram illustrates the divergence between successful deprotection and unwanted side reactions.

Caption: Divergent pathways of the tert-butyl cation. Effective protocols must maximize the "Scavenged" or "Isobutene" pathways while suppressing alkylation.

Protocol A: The "Silyl-Saver" (TMSOTf / 2,6-Lutidine)

Application: Removal of Boc in the presence of acid-labile silyl ethers (TBS, TES, TIPS) and trityl groups. Mechanism: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) acts as a potent silylating agent. In the presence of 2,6-lutidine (a non-nucleophilic base), the reaction proceeds via a silylated carbamate intermediate without generating a high concentration of free protons, preserving silyl ethers that would otherwise be cleaved by the conjugate acid.

Experimental Protocol

• Preparation: Flame-dry a round-bottom flask and cool to 0°C under an inert atmosphere (

  or Ar).

• Dissolution: Dissolve the Boc-protected substrate (1.0 equiv) in anhydrous Dichloromethane (DCM) [0.1 M concentration].

• Base Addition: Add 2,6-Lutidine (1.5 equiv). Note: This buffers the reaction.

• Catalyst Addition: Dropwise, add TMSOTf (1.2 equiv).

  • Observation: No gas evolution occurs initially (unlike TFA deprotection).

• Reaction: Stir at 0°C for 15–30 minutes, then warm to room temperature. Monitor by TLC (the silylated amine intermediate may streak; quench a distinct aliquot for accurate monitoring).

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM (3x), dry over

  , and concentrate.

Validation Check:

• If TBS groups are cleaving: Ensure 2,6-lutidine is fresh and added before TMSOTf.

• If reaction is stalled: Increase TMSOTf to 2.0 equiv.

Protocol B: The Chemo-Selective Lewis Acid (Zinc Bromide)

Application: Highly sensitive substrates containing acetals, thioacetals, or purine derivatives. Mechanism:

coordinates to the Boc carbonyl oxygen. It is a milder Lewis acid than TMSOTf and does not require anhydrous strictness to the same degree, though it is much slower.

Experimental Protocol

• Suspension: Suspend Zinc Bromide (

  ) (5.0 equiv) in DCM.

  • Tip:

    is hygroscopic. Weigh quickly or use a glovebox if available.

• Addition: Add the Boc-protected substrate (1.0 equiv).

• Reaction: Stir vigorously at room temperature.

  • Timeframe: This reaction is slow (typically 6–24 hours).

• Monitoring: Monitor by TLC.

• Workup: Add water to the reaction mixture. The zinc salts will dissolve. Extract the organic layer.[1]

  • Note: This method avoids the violent gas evolution and strong acidity of TFA.

Protocol C: Scavenger Cocktails (Preventing Alkylation)

Application: Peptides or molecules containing Methionine (Met), Tryptophan (Trp), Tyrosine (Tyr), or Cysteine (Cys). Mechanism: The tert-butyl cation is an electrophile. Scavengers act as "nucleophilic sinks" or hydride donors to trap the cation before it attacks the substrate.

Recommended Scavenger Systems (Table 1)

Scavenger Component	Role	Target Protection	Recommended Ratio (with TFA)
Triethylsilane (TES)	Hydride Donor	General (reduces cation to isobutane)	2.5% - 5%
Triisopropylsilane (TIS)	Hydride Donor	Sterically hindered donor (standard)	2.5% - 5%
Thioanisole	Nucleophile	Met, Cys (prevent S-alkylation)	5%
Water	Nucleophile	General hydrolysis	2.5%
1,2-Ethanedithiol (EDT)	Nucleophile	Trp (indole protection)	2.5% (Note: Stench)

Protocol: The "Reagent K" Analog

• Cocktail Prep: Prepare a solution of TFA/Phenol/Water/Thioanisole/EDT (82.5 : 5 : 5 : 5 : 2.5).[2]

  • Alternative (Odorless): TFA/TIS/Water (95 : 2.5 : 2.5).[2]

• Deprotection: Add cocktail to the solid substrate (10 mL per gram of resin/substrate).

• Reaction: Stir for 2–3 hours at room temperature.

• Precipitation: Pour the mixture into cold diethyl ether. The peptide/amine precipitates; the scavengers and Boc byproducts remain in the ether.

Protocol D: Thermal & Silica-Mediated Methods

Application: "Acid-phobic" substrates where no external acid can be tolerated.

Silica Gel / Microwave Protocol[3][4]

• Mix: Mix the substrate with silica gel (230–400 mesh) in a ratio of 1:10 (w/w).

• Solvent: Make a slurry with DCM, then evaporate the solvent under vacuum to adsorb the substrate onto the silica.

• Heating: Heat the dry powder in a vacuum oven or microwave reactor at 90–100°C.

  • Vacuum:[1][5] Applying vacuum (approx.[1][3][5] 0.1 mmHg) aids in removing the volatile isobutene, driving the equilibrium.

• Elution: Wash the silica with MeOH/DCM (1:9) to recover the deprotected amine.

Decision Matrix: Selecting the Right Method

Use the following logic flow to select the optimal deprotection strategy for your specific substrate.

Caption: Decision tree for Boc deprotection. "Extreme Sensitivity" refers to substrates unstable to even Lewis acids.

References

• Sakaitani, M., & Ohfune, Y. (1990). Selective transformation of N-t-butoxycarbonyl group into N-alkoxycarbonyl group via N-carboxylate intermediate. Journal of the American Chemical Society. Link (Seminal work on TMSOTf/Lutidine selectivity).

• Lundt, B. F., et al. (1978). Selective removal of the N alpha-benzyloxycarbonyl group in peptide synthesis. International Journal of Peptide and Protein Research. Link (Foundational study on scavengers).

• Wu, Y.-q., et al. (2000). Mild and Selective Deprotection of N-Boc Amines by Zinc Bromide. Tetrahedron Letters.[1] Link

• Rawal, V. H., et al. (1987). Thermolytic removal of the t-butoxycarbonyl (Boc) protecting group. Tetrahedron Letters.[1] Link

• Greene, T. W., & Wuts, P. G. M.Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (General Reference).

Sources

• 1. BOC Protection and Deprotection [pt.bzchemicals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. data.biotage.co.jp [data.biotage.co.jp]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note & Protocol: High-Performance Liquid Chromatography (HPLC) Purification of Peptides Containing 2-([(tert-butoxy)carbonyl]amino)nonanoic Acid

Abstract

The incorporation of unnatural amino acids, such as the highly hydrophobic 2-([(tert-butoxy)carbonyl]amino)nonanoic acid, into peptide sequences is a critical strategy in modern drug development to enhance therapeutic properties.[1] However, these modifications introduce significant challenges during purification, primarily due to increased hydrophobicity and potential for aggregation.[2][3] This document provides a comprehensive guide to developing robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) methods for the effective purification of these complex peptides. We delve into the fundamental principles, strategic method development, and detailed protocols tailored for researchers, scientists, and drug development professionals.

Introduction: The Purification Challenge

Peptides containing 2-([(tert-butoxy)carbonyl]amino)nonanoic acid present a unique set of purification hurdles. The long C7 alkyl side chain of the nonanoic acid moiety, combined with the bulky tert-butoxycarbonyl (Boc) protecting group, dramatically increases the overall hydrophobicity of the peptide.[3][4] This leads to several predictable challenges in standard RP-HPLC protocols:

• Strong Retention & Poor Solubility: The high hydrophobicity causes strong interactions with the C18 stationary phase, often requiring high concentrations of organic solvent for elution.[2] This can lead to poor solubility in the aqueous mobile phase at the beginning of the gradient, causing peptide precipitation on the column or in the injection loop.

• Peak Broadening and Tailing: Strong hydrophobic interactions can slow down the kinetics of adsorption/desorption on the stationary phase, resulting in broad, asymmetric peaks and reduced resolution.[5]

• Co-elution of Impurities: Synthesis-related impurities, such as deletion sequences or incompletely deprotected species, may have hydrophobicities very similar to the target peptide, making separation difficult.[6]

• Aggregation: Hydrophobic peptides have a tendency to aggregate, which can lead to complex chromatograms, reduced recovery, and even column blockage.[3][7]

Understanding these challenges is the first step toward developing a rational and effective purification strategy. The goal is to manipulate the chromatographic parameters to modulate the peptide's interaction with the stationary phase, thereby achieving high purity and yield.

Core Principles of Reversed-Phase HPLC for Hydrophobic Peptides

RP-HPLC separates molecules based on their hydrophobicity.[8] The stationary phase is nonpolar (e.g., silica particles bonded with C18 alkyl chains), while the mobile phase is polar (typically a mixture of water and an organic solvent like acetonitrile).

Peptides are retained on the column through hydrophobic interactions between their nonpolar side chains and the stationary phase.[9] Elution is achieved by increasing the concentration of the organic solvent in the mobile phase, which weakens these interactions and allows the peptide to move down the column.[10] For peptides containing the highly nonpolar 2-([(tert-butoxy)carbonyl]amino)nonanoic acid, these interactions are particularly strong, forming the basis of our purification strategy.

Figure 1: RP-HPLC principle for hydrophobic peptides.

Application Notes: Strategic Method Development

A systematic approach is crucial for developing an efficient purification method. Do not rely on generic protocols; instead, tailor the method to the specific properties of your peptide.

Sample Preparation: The First Critical Step

The high hydrophobicity of the target peptide dictates careful sample preparation to avoid precipitation.

• Solubility Testing: Before any purification attempt, determine the peptide's solubility in various solvents. Start with the mobile phase A (e.g., 0.1% TFA in water) and titrate in mobile phase B (e.g., 0.1% TFA in acetonitrile). Other solvents to consider for initial dissolution are dimethyl sulfoxide (DMSO) or hexafluoroisopropanol (HFIP), but use them sparingly as they can interfere with chromatography.

• Dissolution Protocol: Dissolve the crude peptide in the strongest solvent in which it is fully soluble, ideally a mixture that is compatible with the initial mobile phase conditions. If using a strong organic solvent like DMSO, ensure the injection volume is small to prevent peak distortion. A good starting point is to dissolve the peptide in a minimal amount of DMSO and then dilute it with the initial mobile phase composition (e.g., 95% A, 5% B).

Column Selection: Balancing Retention and Resolution

The choice of stationary phase is a key determinant of separation success.

Column Chemistry	Pore Size	Particle Size	Application Rationale
C18 (Octadecylsilane)	100-120 Å	3-5 µm	Workhorse for most peptides. Provides strong retention, which is necessary for separating closely related impurities.[10] Often the first choice for method development.
C8 (Octylsilane)	100-120 Å	3-5 µm	Reduced hydrophobicity. Can be beneficial if the peptide is too strongly retained on a C18 column, allowing elution with a lower organic solvent concentration and potentially improving peak shape.
C4 (Butylsilane)	300 Å	5-10 µm	For very large or extremely hydrophobic peptides. The shorter alkyl chain reduces retention significantly. The wider pore size is better suited for larger molecules.[10]
Phenyl-Hexyl	100-120 Å	3-5 µm	Alternative Selectivity. The phenyl rings offer π-π interactions, which can provide a different separation selectivity compared to purely aliphatic phases, sometimes resolving impurities that co-elute on C18.

Recommendation: Begin method development with a high-quality, end-capped C18 column. If retention is excessive (requiring >80% acetonitrile for elution) or peak shape is poor, consider switching to a C8 or C4 phase.

Mobile Phase Optimization: The Power of Additives

The mobile phase composition directly influences peptide retention, selectivity, and peak shape.

• Organic Modifier: Acetonitrile (ACN) is the most common organic modifier due to its low viscosity and UV transparency.[10] For extremely hydrophobic peptides, isopropanol (IPA) can be added to the ACN (e.g., 10-20% IPA in ACN for mobile phase B) to increase solvent strength and improve peptide solubility.[5]

• Ion-Pairing Agents: These are essential for good peak shape in peptide separations. They work by forming a neutral ion pair with charged residues on the peptide, masking unwanted ionic interactions with the silica backbone of the stationary phase.[11]

Ion-Pairing Agent	Concentration	Characteristics & Use Case
Trifluoroacetic Acid (TFA)	0.05 - 0.1%	Standard Choice. Volatile and provides excellent peak shape for most peptides.[10][11] It is the default starting point.
Formic Acid (FA)	0.1%	MS-Compatible. Less ion-suppression than TFA, making it ideal for LC-MS analysis.[12] However, it may result in broader peaks compared to TFA.
Heptafluorobutyric Acid (HFBA)	0.05 - 0.1%	Stronger Ion-Pairing. The longer fluorinated chain of HFBA increases its hydrophobicity, leading to longer retention times for the peptide.[8][13] This can be used to improve the resolution of early-eluting impurities from the main peak.

Causality: The choice of ion-pairing agent directly alters the apparent hydrophobicity of the peptide.[13] Switching from TFA to HFBA can significantly increase retention, effectively "stretching" the chromatogram and potentially resolving impurities that are hidden under the main peak in a TFA system.

Gradient and Temperature Optimization

• Gradient Slope: A shallow gradient is critical for resolving closely related impurities.[10] After an initial scouting run (e.g., 5% to 95% ACN over 30 minutes), identify the ACN concentration at which the target peptide elutes. Then, design a much shallower gradient around that point (e.g., a 1% per minute slope).

• Temperature: Increasing the column temperature (e.g., to 40-60°C) can have multiple benefits. It reduces mobile phase viscosity, which lowers backpressure, and improves mass transfer kinetics, often leading to sharper peaks and better resolution.[5] Temperature can also alter selectivity, so it is a valuable parameter to screen during method development.

Experimental Protocols

Protocol 1: Analytical Method Development

This protocol outlines a systematic approach to developing a robust analytical method, which will then be scaled up for preparative purification.

• System Preparation:

  • Equilibrate the HPLC system with the chosen mobile phases.

  • Mobile Phase A: 0.1% TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile.

  • Column: C18, 4.6 x 150 mm, 3.5 µm.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Detection: 220 nm.

• Scouting Gradient:

  • Inject 10 µL of the dissolved crude peptide (~1 mg/mL).

  • Run a broad, linear gradient:

    • 0-5 min: 5% B

    • 5-35 min: 5% to 95% B

    • 35-40 min: 95% B

    • 40-45 min: 95% to 5% B

    • 45-50 min: 5% B (re-equilibration)

• Gradient Optimization:

  • Determine the retention time (t_R) and %B at which the main peak elutes. Let's assume it elutes at 25 minutes, corresponding to ~65% B.

  • Design a focused, shallow gradient around this point.

  • New Gradient:

    • 0-5 min: 45% B

    • 5-35 min: 45% to 75% B (This is a 30% change over 30 min, or 1%/min)

    • 35-40 min: 75% to 95% B (wash step)

    • 40-45 min: 95% to 45% B

    • 45-55 min: 45% B (re-equilibration)

• Further Optimization (if needed):

  • If resolution is still insufficient, try changing the ion-pairing agent (e.g., to 0.1% HFBA) or the temperature (e.g., increase to 50°C) and repeat the optimized gradient run.

Figure 2: Workflow for analytical HPLC method development.

Protocol 2: Preparative Purification

This protocol assumes a well-developed analytical method is available. The goal is to scale up the separation for purification.

• Column and System Scaling:

  • Select a preparative column with the same chemistry and particle size as the analytical column (e.g., C18, 21.2 x 250 mm, 5 µm).

  • Adjust the flow rate based on the column diameter: New Flow = Old Flow * (New Diameter / Old Diameter)².

    • Example: 1.0 mL/min * (21.2 / 4.6)² ≈ 21 mL/min.

  • Adjust the gradient time to keep the column volumes constant. Since the column is longer, the gradient time needs to be increased proportionally if the linear flow rate is to be maintained.

• Sample Loading:

  • Dissolve the crude peptide in the minimum amount of a strong solvent (e.g., DMSO), then dilute with Mobile Phase A to just before the point of precipitation. The final composition should be as close to the initial gradient conditions as possible.

  • The loading amount depends on the column size and separation difficulty. For a 21.2 mm ID column, a load of 50-200 mg of crude peptide is a reasonable starting point.

• Purification Run:

  • Equilibrate the preparative column with at least 5 column volumes of the initial mobile phase composition.

  • Inject the sample.

  • Run the scaled-up gradient.

  • Collect fractions across the main peak and any closely eluting impurities. A typical fraction size would be 5-10 mL.

• Post-Purification Analysis and Processing:

  • Analyze the collected fractions using the developed analytical HPLC method to assess purity.

  • Pool the fractions that meet the desired purity specification (>95%, >98%, etc.).

  • Remove the organic solvent (acetonitrile) using rotary evaporation.

  • Lyophilize the remaining aqueous solution to obtain the purified peptide as a fluffy, white powder.

Conclusion

The successful purification of peptides containing the highly hydrophobic, Boc-protected 2-([(tert-butoxy)carbonyl]amino)nonanoic acid is a challenging yet achievable task. It requires a departure from standard protocols and the adoption of a rational, systematic approach to method development. By carefully considering sample solubility, selecting the appropriate column chemistry, and optimizing the mobile phase composition and gradient profile, researchers can effectively resolve the target peptide from synthesis-related impurities. The principles and protocols outlined in this guide provide a robust framework for tackling the purification of these complex and therapeutically promising molecules.

References

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. (n.d.). Advanced Chromatography Technologies. 10

• Mant, C. T., & Hodges, R. S. (2009). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 548, 245–288. 8

• Rath, A., Glibowicka, M., & Janecka, A. (2022). Method Development for Reversed-Phase Separations of Peptides: A Rational Screening Strategy for Column and Mobile Phase Combinations with Complementary Selectivity. LCGC International. 14

• Biotage. (2023, February 6). How to choose an ion pairing agent to improve your peptide purification. 13

• YMC America, Inc. (n.d.). The efficient method development for the analysis of proteins, peptides, and synthetic oligonucleotides with a novel hybrid reversed phase column. 5

• Waters Corporation. (n.d.). Method Development and Transfer of Synthetic Peptide Impurity Analysis by Waters Reversed-Phase Columns.

• Dolan, J. W. (2026, February 11). Ion Pairing — Blessing or Curse? LCGC International. 11

• Neuland Labs. (2018, June 1). Overcoming Challenges in Complex Peptide Purification. 15

• Thermo Fisher Scientific. (n.d.). HPLC Ion Pair Reagents. 12

• The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. (n.d.).

• Larsen, B. D., et al. (2012). Preparative RP-HPLC Method For Purifying Peptides. Google Patents (US20120322976A1). 6

• GenScript. (2024, July 11). Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. 2

• Parisi, G., et al. (2022). Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. RSC Sustainability, 1(1), 10-25. 1

• BenchChem. (2025, December). Understanding Boc protection and deprotection in peptide synthesis. 4

• Bofill, R., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology, 8, 149. 3

• BioXconomy. (2024, June 4). CMC regulatory challenges during peptide development. 7

Sources

• 1. Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC04387K [pubs.rsc.org]
• 2. genscript.com [genscript.com]
• 3. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ymcamerica.com [ymcamerica.com]
• 6. US20120322976A1 - Preparative RP-HPLC Method For Purifying Peptides - Google Patents [patents.google.com]
• 7. bioxconomy.com [bioxconomy.com]
• 8. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. harvardapparatus.com [harvardapparatus.com]
• 10. hplc.eu [hplc.eu]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. HPLC Ion Pair Reagents | Thermo Fisher Scientific [thermofisher.com]
• 13. biotage.com [biotage.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Overcoming Challenges in Complex Peptide Purification | Neuland Labs [neulandlabs.com]

synthesis of peptide libraries with 2-([(tert-butoxy)carbonyl]amino)nonanoic acid

Application Note: High-Fidelity Synthesis of Lipophilic Peptide Libraries Incorporating 2-([(tert-butoxy)carbonyl]amino)nonanoic Acid

Part 1: Strategic Overview & Scientific Rationale

The incorporation of 2-([(tert-butoxy)carbonyl]amino)nonanoic acid (Boc-2-aminononanoic acid, hereafter referred to as Boc-C9-AA ) into peptide libraries represents a critical strategy in modern drug development. This non-canonical, lipophilic

-amino acid serves as a structural homolog to Norleucine but possesses an extended nine-carbon aliphatic side chain.

Why Use Boc-C9-AA?

• Membrane Permeability: The extended alkyl chain significantly increases the LogP of the peptide, enhancing passive transport across cell membranes—a major bottleneck for peptide therapeutics.

• Metabolic Stability: As a non-proteinogenic amino acid, C9-AA is resistant to cleavage by endogenous proteases (e.g., trypsin, chymotrypsin), extending the in vivo half-life.

• Hydrophobic Pharmacophores: It mimics the hydrophobic bulk of lipidated residues (like palmitoylated cysteines) without the lability of thioester linkages, ideal for targeting hydrophobic pockets in GPCRs or protein-protein interaction (PPI) interfaces.

The Synthetic Challenge: Aggregation The primary challenge in synthesizing libraries with Boc-C9-AA is on-resin aggregation . The hydrophobicity of the nonyl side chain promotes inter-chain

-sheet formation, leading to "difficult sequences" where coupling efficiency drops drastically. This guide prioritizes Boc-SPPS (Boc/Benzyl strategy) over Fmoc-SPPS for this specific application, as the acidic conditions and DCM-based solvents of Boc chemistry are superior at disrupting these aggregates compared to the polar, hydrogen-bond-promoting solvents (DMF) used in Fmoc chemistry.

Part 2: Materials & Chemical Specifications

The Building Block

• IUPAC Name: 2-([(tert-butoxy)carbonyl]amino)nonanoic acid

• Common Name: Boc-L-2-Aminononanoic acid (Boc-C9)

• Molecular Weight: ~273.37 g/mol

• Solubility: High in Dichloromethane (DCM), Chloroform; Moderate in DMF.

• Stereochemistry: Ensure the (S)-enantiomer (L-form) is used for biological compatibility unless exploring D-amino acid scans.

Reagent Selection Table

Component	Recommended Reagent	Rationale
Solid Support	MBHA Resin (0.5–0.7 mmol/g)	Methylbenzhydrylamine resin yields C-terminal amides (common for drugs) and is highly stable to the repetitive TFA acidolysis in Boc chemistry.
Coupling Agent	HATU or HCTU	The steric bulk of the C9 side chain requires a potent uronium-based activator. Carbodiimides (DIC) are too slow.
Base	DIEA (Diisopropylethylamine)	Required for HATU activation. Use 2 equivalents relative to the amino acid.
Deprotection	50% TFA in DCM	Removes the Boc group. The DCM cosolvent helps solvate the hydrophobic C9 chains.
Scavengers	m-Cresol / Thioanisole	Essential during HF cleavage to prevent alkylation of Trp/Tyr/Met by the tert-butyl cations.

Part 3: Experimental Protocol (Boc-SPPS Strategy)

Note: This protocol assumes a Parallel Synthesis format (e.g., Tea-bag method or Multipin) which is preferred for drug development over Split-and-Mix, as it allows for discrete SAR (Structure-Activity Relationship) analysis.

Phase A: Resin Preparation

• Swelling: Place MBHA resin in the reaction vessel. Swell in DCM for 30 minutes. (DCM is the optimal swelling solvent for polystyrene-based resins).[1]

• Neutralization: Wash with 5% DIEA in DCM (2 x 2 min) to remove any HCl salts on the amine linker.

Phase B: The Coupling Cycle (Iterative)

Step 1: Deprotection (Boc Removal)

• Treat resin with 50% TFA / 50% DCM (v/v) containing 0.5% indole (scavenger).

• Duration: 1 x 2 min (flow wash), then 1 x 25 min (incubation).

• Critical: Do not extend beyond 30 min to avoid acid-catalyzed side reactions.

• Wash: DCM (3x), Isopropanol (1x), DCM (3x).

Step 2: Neutralization

• Treat with 5% DIEA in DCM .

• Duration: 2 x 2 min.

• Validation: The resin beads should swell slightly.[1][2][3]

Step 3: Coupling of Boc-C9-AA (The Critical Step)

• Pre-activation: Dissolve Boc-2-aminononanoic acid (3.0 eq) and HATU (2.9 eq) in a minimal volume of NMP (N-methylpyrrolidone) . Add DIEA (6.0 eq).

  • Expert Insight: Use NMP instead of DMF here. NMP is a superior solvent for preventing aggregation of hydrophobic chains.

• Reaction: Add the activated solution to the resin.

• Time: Shake at room temperature for 2 hours .

  • Optimization: For sequences with >3 consecutive hydrophobic residues, heat to 50°C (microwave or water bath) during coupling.

• Wash: NMP (2x), DCM (3x).

Step 4: Monitoring (Kaiser Test)

• Perform a quantitative Ninhydrin test. If the beads remain blue (positive amine), re-couple using symmetric anhydride activation (Boc-AA + DIC in DCM).

Phase C: Cleavage & Isolation

• High-HF Cleavage: Transfer dried resin to a Teflon reaction vessel.

• Cocktail: Anhydrous HF (90%) + p-Cresol (5%) + p-Thiocresol (5%).

• Conditions: 0°C for 1 hour.

• Work-up: Evaporate HF under N2 stream. Precipitate peptide with ice-cold Diethyl Ether. Centrifuge and lyophilize.

Part 4: Visualization of the Workflow

The following diagram illustrates the decision logic for handling the Boc-C9-AA during the synthesis cycle to prevent aggregation.

Caption: Logic flow for incorporating Boc-2-aminononanoic acid, emphasizing the switch to high-power coupling conditions (HATU/NMP/Heat) to overcome steric hindrance and hydrophobicity.

Part 5: Quality Control & Troubleshooting

Chromatography Strategy (HPLC)

Peptides containing C9-AA will be significantly more hydrophobic than standard peptides.

• Column: Use a C4 or C8 column instead of the standard C18. C18 may bind the lipophilic peptide too strongly, resulting in poor recovery or peak broadening.

• Gradient: Start with a higher concentration of organic modifier (e.g., 20% Acetonitrile) rather than 0-5%, and use a shallower gradient (e.g., 1% per minute).

• Temperature: Run the HPLC column at 60°C . This improves mass transfer and peak shape for hydrophobic sequences.

Mass Spectrometry (ESI-MS)

• Expected Shift: Calculate the mass carefully. The C9 residue adds 155.13 Da (residue mass) to the peptide chain.

• Validation: Look for the specific loss of the side chain in MS/MS fragmentation if sequence confirmation is ambiguous.

Troubleshooting Table

Issue	Root Cause	Solution
Incomplete Coupling	Steric hindrance of the C9 alkyl chain.	Switch to HATU/HOAt ; Increase reaction time to 4 hours; Double coupling.
Resin Aggregation	Hydrophobic collapse of peptide chains.	Use "Magic Mixture" (DCM:DMF:NMP 1:1:1) as the coupling solvent.
Low Solubility (Crude)	Peptide is too lipophilic for water/ACN.	Dissolve crude peptide in HFIP (Hexafluoroisopropanol) or pure Acetic Acid before injecting onto HPLC.

Part 6: References

• Merrifield, R. B. (1963).[3] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Miranda, L. P., & Alewood, P. F. (1999). Accelerated Chemical Synthesis of Peptides and Small Proteins. Proceedings of the National Academy of Sciences, 96(20), 1181–1186. Link

• Albericio, F., & Carpino, L. A. (1997). Efficiency of HATU and HBTU in Solid-Phase Peptide Synthesis. Methods in Enzymology, 289, 104–126. Link

• Houghten, R. A. (1985). General method for the rapid solid-phase synthesis of large numbers of peptides: specificity of antigen-antibody interaction at the level of individual amino acids. Proceedings of the National Academy of Sciences, 82(15), 5131–5135. Link

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. biomatik.com [biomatik.com]
• 3. biovera.com.au [biovera.com.au]

site-specific incorporation of non-canonical amino acids into proteins

Application Note: Precision Engineering of Proteins via Genetic Code Expansion (GCE)

Introduction: Beyond the Canonical Repertoire

The ability to site-specifically incorporate non-canonical amino acids (ncAAs) has transformed protein engineering from a stochastic process into a precision discipline. By expanding the genetic code, researchers can introduce chemoselective handles (e.g., azides, tetrazines), post-translational modification mimics (e.g., acetyl-lysine, phosphoserine), or biophysical probes directly into the protein backbone in live cells.

This guide outlines the operational framework for Genetic Code Expansion (GCE) using amber suppression.[1] Unlike random chemical conjugation, this method utilizes an orthogonal translation system (OTS) comprising an engineered aminoacyl-tRNA synthetase (aaRS) and its cognate suppressor tRNA (tRNACUA).

Mechanism of Action

The core of GCE relies on "orthogonality"—the OTS must not cross-react with the host's endogenous synthetases or tRNAs.[2]

Figure 1: The Orthogonal Translation System.[3] The orthogonal aaRS charges the ncAA onto the suppressor tRNA, which decodes the amber stop codon (TAG) as the ncAA, bypassing the host's termination signal.

Strategic Planning & System Selection

Success is determined before the pipette touches the bench. You must select the correct OTS for your host organism and ncAA type.

A. Orthogonal Pair Selection

Feature	MjTyrRS / tRNATyr	PylRS / tRNAPyl
Origin	M. jannaschii (Archaeal)	M. barkeri / M. mazei (Archaeal)
Host Compatibility	E. coli only (Orthogonal in bacteria)	E. coli, Mammalian, Yeast (Universal)
Substrate Class	Aromatic analogues (e.g., p-benzoyl-Phe)	Lysine derivatives, Aliphatic, Bulky groups
Key Limitation	Cross-reacts with eukaryotic tRNAs (cannot use in mammalian)	Lower catalytic efficiency (kcat) than MjTyrRS

B. The "Context Effect" (Critical for Yield)

The efficiency of amber suppression is heavily influenced by the mRNA sequence surrounding the UAG codon.

• Recommendation: Avoid purine-rich sequences (A/G) immediately downstream (+1 position) of the UAG codon.

• Reference: The iPASS system demonstrates that nucleotides flanking the stop codon can alter suppression efficiency by 10-fold [1].[4] If possible, place the ncAA at a flexible loop region rather than a buried hydrophobic core to minimize structural perturbation.

Protocol 1: Incorporation in E. coli (Bacterial System)

Objective: High-yield expression of a GFP variant containing p-azido-L-phenylalanine (pAzF).

Materials:

• Strain: C321.ΔA (Genomically recoded organism lacking RF1) is preferred for highest purity [2]. BL21(DE3) is acceptable but requires higher ncAA concentrations to outcompete Release Factor 1.

• Plasmids:

  • pEVOL-pAzF (Chloramphenicol resistance): Encodes the Orthogonal aaRS/tRNA pair.

  • pET-GFP-TAG (Ampicillin resistance): Target gene with amber codon.

Step-by-Step Protocol:

• Co-Transformation: Transform 50 µL of chemically competent C321.ΔA cells with 50 ng of pEVOL-pAzF and 50 ng of pET-GFP-TAG. Plate on LB-Agar + Chloramphenicol (34 µg/mL) + Ampicillin (100 µg/mL). Incubate at 37°C overnight.

• Inoculation: Pick a single colony into 5 mL LB (with antibiotics). Grow overnight at 37°C.

• Scale-Up: Dilute the overnight culture 1:100 into 50 mL of 2xYT media (rich media improves suppression). Incubate at 37°C, 250 rpm.

• Induction & Incorporation:

  • Monitor OD600. When it reaches 0.4–0.5 , add the ncAA.

  • Dissolve pAzF in 0.1M NaOH (stock) and add to culture to final conc. of 1 mM.

  • Incubate for 30 mins to allow uptake.

  • Induce protein expression: Add L-Arabinose (0.02%) to induce the synthetase (pEVOL) and IPTG (1 mM) to induce the target gene.

• Expression: Reduce temperature to 25°C and shake for 16–20 hours. Note: Slower translation aids the suppression of the stop codon.

• Harvest: Centrifuge at 5,000 x g for 15 mins. The pellet is ready for lysis.

Protocol 2: Incorporation in Mammalian Cells (HEK293)

Objective: Production of an antibody-drug conjugate (ADC) precursor using N-epsilon-acetyl-lysine.

Materials:

• Cells: HEK293T or Expi293F (suspension).

• Plasmids:

  • pCMV-PylRS-U6-tRNAPyl (Dual expression vector).

  • pcDNA3.1-Antibody-TAG.

Step-by-Step Protocol:

• Seeding: Seed HEK293T cells in a 6-well plate to reach 70-80% confluency.

• Transfection Complex: Mix 1.5 µg of plasmid DNA (1:1 ratio of OTS plasmid to Target plasmid) with PEI (Polyethylenimine) or Lipofectamine.

• ncAA Addition:

  • Immediately prior to transfection, replace media with fresh DMEM containing 0.2 mM – 1 mM ncAA .

  • Critical: Mammalian cells are sensitive to pH changes. Ensure the ncAA stock (often basic) is neutralized or the media is buffered with HEPES.

• Incubation: Incubate cells at 37°C, 5% CO2 for 48 hours.

• Harvest: Collect supernatant (for secreted antibodies) or lyse cells (for intracellular proteins).

Validation & Quality Control

Trust but verify. A Western blot showing a band is not sufficient proof of ncAA incorporation, as it does not rule out mistranslation by natural amino acids.

A. Mass Spectrometry (The Gold Standard)

You must demonstrate a mass shift corresponding exactly to the ncAA insertion.

• Method: Intact Protein LC-MS.

• Criteria:

  • Wild Type (Read-through): Mass = Expected - ncAA + Gln/Trp (near-cognate suppression).

  • Truncation: Mass = Mass of protein up to TAG site.

  • Success: Mass = Expected Mass + Mass of ncAA.

• Example Data:

  Species	Theoretical Mass (Da)	Observed Mass (Da)	Delta
  Truncated	14,500.0	14,501.2	+1.2

  | Full Length (pAzF) | 27,850.5 | 27,850.8 | +0.3 |

B. Fluorescence Labeling (For Reactive ncAAs)

If incorporating an azide or alkyne, perform a copper-catalyzed click reaction (CuAAC) with a fluorophore-alkyne in the lysate before running the gel. A fluorescent band at the correct MW confirms the presence of the reactive handle.

Workflow Summary

Figure 2: Experimental Workflow from design to validation.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Protein Yield	Toxicity of ncAA or Synthetase	Reduce inducer concentration (Arabinose) for the synthetase plasmid. High levels of tRNA can be toxic.
High Truncation	RF1 Competition	Switch to C321.ΔA strain (RF1 knockout) or increase ncAA concentration.
Background (No ncAA)	Synthetase Promiscuity	The aaRS is charging a natural amino acid (usually Phe or Tyr). Use a more stringent aaRS variant or check MS to identify the contaminant.
Precipitate in Media	ncAA Solubility	Many ncAAs are hydrophobic. Dissolve in minimal DMSO/NaOH before adding to media. Do not shock the cells with high pH.

References

• Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells. Source: Nucleic Acids Research (2021). URL:[Link]

• Genomically Recoded Organisms Expand Biological Functions. (The C321.ΔA strain paper) Source: Science (2013). URL:[Link]

• An Expanded Eukaryotic Genetic Code. (Seminal paper on PylRS in eukaryotes) Source: Science (2003). URL:[Link]

• Genetic code expansion for the site-specific incorporation of non-canonical amino acids. (General Protocol Review) Source: Nature Protocols (2020). URL:[Link]

Sources

• 1. Genetic code expansion in model organisms [www2.mrc-lmb.cam.ac.uk]
• 2. News :: Residue-specific Incorporation of Noncanonical Amino Acids into Model Proteins Using an Escherichia coli Cell-free Transcription-translation System. - Département de génétique et évolution - Université de Genève [genev.unige.ch]
• 3. iNClusive: a database collecting useful information on non-canonical amino acids and their incorporation into proteins for easier genetic code expansion implementation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Incorporation of Non-Canonical Amino Acids in Vivo Via the Quadruplet Codon System – SQ Online [sqonline.ucsd.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing Boc-Nonanoic Acid Coupling in SPPS

Ticket ID: T-BOC-C9-OPT Topic: Troubleshooting Low Coupling Efficiency of Boc-9-Aminononanoic Acid Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering low coupling efficiency with Boc-nonanoic acid (specifically Boc-9-aminononanoic acid , a hydrophobic C9 linker). This molecule presents a dual challenge in Solid-Phase Peptide Synthesis (SPPS): hydrophobic collapse and steric folding .[1]

Unlike standard amino acids, the long alkyl chain (

) of the nonanoic backbone induces strong hydrophobic interactions with the polystyrene matrix and the growing peptide chain. This often leads to "micro-precipitation" within the resin pores, preventing the activated carboxyl group from reaching the N-terminal amine of the resin-bound peptide.

This guide provides a tiered troubleshooting protocol to restore coupling efficiency, moving from solvent engineering to activation kinetics.

Part 1: The Diagnostic Workflow (Decision Tree)

Before altering your chemistry, use this decision tree to identify the bottleneck.

Figure 1: Diagnostic decision tree for isolating the cause of low coupling efficiency.

Part 2: Tier 1 - Solubility & Solvent Engineering

The Problem: The most common failure mode for Boc-nonanoic acid is that it is not truly dissolved in pure DMF (Dimethylformamide), or it precipitates upon contact with the resin. The C9 alkyl chain is lipophilic; standard SPPS solvents are polar aprotic.[1]

Q: The solution looks clear in the vial, but coupling fails. Why?

A: You likely have "micro-aggregation."[1] The fatty acid chain may form micelle-like structures in DMF, hiding the reactive carboxyl group.

Protocol A: The Lipophilic Solvent System

Replace standard DMF with a binary solvent system to solvate both the hydrophobic linker and the polar peptide resin.

Solvent System	Ratio (v/v)	Best For	Mechanism
DCM / DMF	1 : 1	General Use	DCM solvates the C9 chain; DMF solvates the peptide/resin.
THF / DMF	1 : 1	High Aggregation	THF (Tetrahydrofuran) is excellent for fatty acids and swelling polystyrene resins.[1]
NMP / DMF	-	Avoid	NMP is often too polar for long alkyl chains unless heated.[1]

Implementation: Dissolve the Boc-nonanoic acid in the DCM (or THF) first, then add the DMF containing your coupling reagents.

Part 3: Tier 2 - Overcoming Aggregation (The "Magic Mixture")

The Problem: If the peptide sequence on the resin is already hydrophobic (e.g., contains Ala, Val, Ile stretches), adding a C9 linker causes "hydrophobic collapse." The peptide chains stick together, physically blocking the N-terminus.

Q: How do I know if aggregation is the cause?

A: Observe the resin bed.[2] If the resin volume shrinks significantly after adding the Boc-nonanoic acid solution, or if the beads stick to the glass walls, aggregation is occurring.

Protocol B: The Chaotropic Wash & Coupling

Disrupt hydrogen bonding and hydrophobic interactions using chaotropic salts or detergents.

• Preparation of "Magic Mixture" (Oxymoron Solvent):

  • Solvent: DCM / DMF / NMP (1:1:1)

  • Additive: 1% (v/v) Triton X-100 (detergent) OR 2M Ethylene Carbonate.[1][3]

  • Chaotropic Salt: 0.4M LiCl (Lithium Chloride) or KSCN (Potassium Thiocyanate).[1]

• Workflow:

  • Pre-wash: Wash resin with the Magic Mixture (3 x 2 min).[1]

  • Coupling: Perform the coupling reaction in this mixture.

Critical Note: Do not use phosphate buffers or water.[1] The system must remain anhydrous for activation.

Part 4: Tier 3 - Activation Chemistry (Kinetics)

The Problem: The long chain of Boc-nonanoic acid has high entropic freedom (it's "floppy"). The carboxyl group spends less time near the resin amine compared to a rigid amino acid. You need a faster "trap."

Q: I'm using HBTU/DIEA. Is that enough?

A: Likely not. HBTU is a standard reagent.[1] For sterically difficult or "floppy" couplings, you need HATU or PyAOP , which generate a more reactive ester (At-ester vs Bt-ester).

Protocol C: High-Efficiency Activation

Reagents:

• Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: DIEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine - Collidine)

• Additive: HOAt (if not using HATU)

Step-by-Step:

• Equivalents: Use 3 to 5 equivalents of Boc-nonanoic acid relative to the resin loading.[1]

• Pre-activation: Dissolve AA and HATU in the solvent (Protocol A). Add DIEA. Shake for only 30 seconds .

  • Why? Long pre-activation can lead to racemization (less relevant for C9, but good practice) or hydrolysis.[1]

• Reaction: Add to resin immediately.

• Temperature: Heat to 50°C - 60°C (Microwave or water bath).

  • Why? Heat provides the energy to overcome the entropic barrier of the long chain.

• Duration: 1 hour.

• Double Couple: Drain, wash (DCM), and repeat the entire step with fresh reagents.[1]

Part 5: Quality Control & Monitoring

Standard Kaiser tests can be misleading with fatty acids because the hydrophobic environment prevents the ninhydrin from penetrating the bead center.

Q: My Kaiser test is slightly blue, but I did a double couple. Is it done?

A: It might be a false positive (trapped pyridine) or a true negative (inaccessible amine).[1] Switch to the Chloranil Test or TNBS Test .

Test	Target	Indication (Positive)	Suitability for Boc-C9
Kaiser (Ninhydrin)	Primary Amines	Dark Blue	Low. Often fails due to steric bulk of the C9 chain hindering the reagent.
Chloranil	2° > 1° Amines	Blue/Green beads	High. More sensitive for aggregated sequences.[1]
Micro-Cleavage	Peptide Mass	HPLC/MS Peak	Gold Standard. Cleave 5mg of resin and check mass.

References & Further Reading

• Albericio, F., & Tulla-Puche, J. (2008).[1] The Power of Solvents in Solid-Phase Peptide Synthesis. In Organic Process Research & Development.

• Sigma-Aldrich (Merck). Overcoming Aggregation in Solid-phase Peptide Synthesis.

• Chem-Impex International. Product Data: Boc-9-aminononanoic acid.

• BenchChem. Comparative Analysis of Aggregation-Disrupting Reagents in SPPS.

  • (General Reference for Chaotropic Salts)

• Bachem. Technical Bulletin: Solvents for Solid Phase Peptide Synthesis.

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

preventing side reactions during Boc deprotection of 2-([(tert-butoxy)carbonyl]amino)nonanoic acid

Product: 2-([(tert-butoxy)carbonyl]amino)nonanoic acid CAS: 133444-84-5 (S-isomer) / 644-90-6 (Racemic) Application: Peptide Synthesis, Peptidomimetics, Lipid-Amino Acid Conjugates

Critical Mechanism Analysis: The "Return of the Cation"

To prevent side reactions, one must understand the invisible enemy: the tert-butyl cation (

) .

In standard Boc deprotection, acidolysis cleaves the carbamate, releasing the free amine,

, and the cation.[1] For most substrates, the cation eliminates to form isobutylene gas.[1] However, for 2-aminononanoic acid , the reaction environment presents a specific danger:

• The Lipophilic Trap: The nonanoic acid side chain (

  ) creates a hydrophobic local environment.[1]

• The Re-alkylation Risk: If the

  cation is not quenched immediately, it can attack the free carboxylic acid of your substrate, converting your amino acid into a tert-butyl ester (2-aminononanoic acid tert-butyl ester). This effectively "re-protects" the C-terminus, creating a difficult-to-separate impurity.

Mechanism & Side Reaction Pathway

The following diagram illustrates the desired pathway versus the critical side reaction (esterification).

Figure 1: Mechanistic pathway showing the competition between safe elimination/scavenging and the formation of the tert-butyl ester impurity.

Troubleshooting Guide

Use this matrix to diagnose issues specific to the hydrophobic nature of 2-aminononanoic acid.

Symptom	Probable Cause	Technical Solution
New lipophilic spot on TLC ( )	tert-Butyl Ester Formation. The cation reacted with the carboxylic acid.	Add Scavengers. Repeat reaction with 2.5% Triethylsilane (TES) or 5% .[1] These nucleophiles react with faster than the carboxylic acid does.
Product is an oil/gel, not a solid	Lipophilic Salt Formation. The C9 chain acts like a surfactant (soap) when protonated, preventing crystallization in ether.[1]	Change Workup. Do NOT use diethyl ether. Switch to cold pentane or hexane for precipitation.[1] Alternatively, evaporate to dryness and freeze-dry (lyophilize) from water/acetonitrile.[1]
Incomplete Reaction (>2 hours)	Micelle Formation. The hydrophobic tails may aggregate in aqueous/polar acid mixes, protecting the Boc group.	Increase DCM Ratio. Ensure the solvent is at least 50% DCM (dichloromethane) to fully solvate the lipid chain. Avoid pure TFA.[1]
Mass Spec shows M+56 peak	Isobutylene Adduct. Isobutylene gas polymerized or reacted with the amine.[1]	Improve Venting. Ensure the reaction vessel is not sealed too tightly. Use a scavenger (TES) to intercept the cation before it becomes isobutylene.

Optimized Protocols

Method A: The "Gold Standard" (TFA/DCM + Scavenger)

Best for high-purity requirements and preventing ester formation.

• Dissolution: Dissolve 1.0 eq of Boc-2-aminononanoic acid in DCM (Concentration: 0.1 M).

  • Why: DCM ensures the hydrophobic chain is fully solvated.[1]

• Scavenger Addition: Add Triethylsilane (TES) (2.0 eq) or Water (5% v/v).[1]

  • Why: TES is the most effective scavenger for quenching

    cations to prevent carboxyl alkylation [1].

• Acidolysis: Slowly add TFA equal to the volume of DCM (Final ratio: 1:1 TFA/DCM).[1]

• Reaction: Stir at Room Temperature for 30–60 minutes. Monitor by TLC (stain with Ninhydrin).[1][2]

• Workup (Crucial):

  • Evaporate solvents under reduced pressure (Rotavap).[1]

  • Co-evaporation: Add Toluene (

    ) and evaporate to remove trace TFA.[1]

  • Precipitation: Attempt precipitation with cold Hexane (due to hydrophobicity, Ether may solubilize the product).[1]

  • Result: TFA salt of 2-aminononanoic acid.[1]

Method B: HCl/Dioxane (Alternative)

Best if a crystalline solid is required and TFA salts are problematic.

• Dissolution: Dissolve substrate in minimal dry Dioxane.

• Reaction: Add 4M HCl in Dioxane (10 eq).

• Stir: 45 minutes at Room Temperature.

• Workup: Blow a stream of

  over the solution to remove excess HCl and isobutylene. Dilute with cold or Hexane to precipitate the HCl salt .[1]

  • Note: HCl salts of fatty amino acids often crystallize better than TFA salts [2].[1]

Workflow Decision Tree

Follow this logic flow to select the correct workup for your specific scale and constraints.

Figure 2: Decision matrix for isolating the hydrophobic 2-aminononanoic acid salt.

Frequently Asked Questions (FAQs)

Q: Can I use water as a scavenger instead of Triethylsilane? A: Yes. Water is a nucleophile and will trap the tert-butyl cation to form tert-butanol. For 2-aminononanoic acid, water is generally sufficient.[1] However, if you observe the tert-butyl ester impurity (M+56 on the carboxyl group), switch to Triethylsilane (TES) as it is a more aggressive scavenger [3].

Q: Why does my product smell like mothballs? A: This is likely residual Isobutylene or Di-tert-butyl ether (formed if

reacts with ).[1] This indicates insufficient venting or lack of scavenging.[1] Prolonged vacuum drying will remove it.[1]

Q: My product is forming a thick gel in Ether. What do I do? A: This is the "soap effect."[1] The long aliphatic chain (

) combined with the polar head group creates a surfactant.

• Fix: Do not use Ether. Use Hexane or Pentane (non-polar) to force precipitation.[1] If that fails, dissolve in water/acetonitrile and freeze-dry to obtain a fluffy powder.[1]

Q: Is the HCl salt better than the TFA salt? A: For this specific molecule, yes .[1] The HCl salt of 2-aminononanoic acid is less hygroscopic and easier to handle than the TFA salt. The TFA salt can be an oily gum due to the lipophilic counter-ion interaction.

References

• Lundt, B. F., et al. (1978).[1] "Selective removal of protecting groups using scavengers."[1] International Journal of Peptide and Protein Research.[1]

• Han, G., et al. (2001).[1] "Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane."[2][3] Journal of Peptide Research.[1]

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Standard Reference for Scavenger Protocols).

Sources

• 1. 2-Aminooctanoic acid | C8H17NO2 | CID 69522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. experts.arizona.edu [experts.arizona.edu]

Technical Support Center: Analytical Characterization of Non-Canonical Peptides

Welcome to the Advanced Peptide Analysis Support Hub. Current Status: Operational Operator: Senior Application Scientist Topic: Troubleshooting Analytical Challenges with Non-Canonical Amino Acids (NCAAs)

Introduction: The NCAA Analytical Paradox

Incorporating non-canonical amino acids (NCAAs)—such as N-methylated residues, D-amino acids, and cyclic backbones—enhances therapeutic stability and potency. However, these modifications break the fundamental assumptions of standard analytical workflows.

Standard algorithms (e.g., Mascot, Sequest) assume a "mobile proton" environment and standard backbone fragmentation. NCAAs often lock protons or alter fragmentation pathways, leading to false negatives or incorrect sequence assignments . This guide addresses these deviations directly.

Module 1: Mass Spectrometry & Fragmentation Failures

The Problem: "I see the precursor mass, but sequence coverage is near zero."

Symptom: You observe the correct intact mass (

), but MS/MS spectra are sparse, dominated by a few internal fragments, or lack a complete ion series.

Root Cause:

• N-Methylation Effect: In standard Collision-Induced Dissociation (CID), peptide bond cleavage relies on the "mobile proton" moving to the amide nitrogen. N-methylation removes this amide hydrogen, blocking proton transfer and inhibiting cleavage at that specific site.

• Cyclization: Cyclic peptides lack a defined N- or C-terminus. Ring-opening is stochastic, creating a complex overlay of ion series that standard software cannot deconvolve.

Troubleshooting Protocol: Optimizing Fragmentation Energy

Step 1: Switch Fragmentation Modes Do not rely solely on CID. Use the following hierarchy based on your peptide's chemistry:

Modification Type	Recommended Mode	Mechanism & Benefit
N-Methylation	HCD / ETD	HCD (Higher-energy Collisional Dissociation): Overcomes the energy barrier caused by the missing proton. ETD (Electron Transfer Dissociation): Cleaves bonds ( ions), independent of the amide proton state.
Cyclic Backbone	MS / ETD	MS : First activation opens the ring; second activation sequences the now-linear fragment.
Labile Side Chains	ETD	Preserves delicate PTMs (e.g., glycosylation) while fragmenting the backbone.

Step 2: The "Energy Stepping" Workflow If using HCD, N-methylated bonds often require 25–30% higher Normalized Collision Energy (NCE) than standard peptides.

• Set NCE stepping:

  range (e.g., 25, 30, 35).

• Sum spectra to capture both labile side-chain losses (low energy) and backbone cleavages (high energy).

Visual Logic: Fragmentation Decision Tree

Figure 1: Decision matrix for selecting MS/MS fragmentation modes based on peptide topology and modification status.

Module 2: Stereochemical Analysis (D vs. L Isomers)

The Problem: "My synthetic peptide has a 1% impurity with the exact same mass."

Symptom: A small "shoulder" peak elutes immediately before or after the main peak. MS data shows identical

and fragmentation patterns.

Root Cause: Diastereomers. The incorporation of a D-amino acid (often due to racemization during coupling) creates a diastereomer. Standard C18 columns may not resolve these, and MS cannot distinguish them because they are isobaric.

Protocol: Marfey’s Method for Absolute Configuration[1][2][3]

This is the self-validating gold standard for determining which residue has racemized.

Principle: Derivatization with L-FDAA (Marfey’s Reagent) converts enantiomers (D/L) into diastereomers (L-L and L-D), which are easily separable by standard reverse-phase HPLC.

Step-by-Step Workflow:

• Hydrolysis:

  • Dissolve 50 µg peptide in 100 µL 6M HCl.

  • Incubate at 110°C for 24 hours (or 150°C for 3 hours for rapid analysis) [1].

  • Dry under

    stream.

• Derivatization:

  • Resuspend in 100 µL

    .

  • Add 50 µL 1% L-FDAA (in acetone) + 20 µL 1M NaHCO

    .

  • Incubate at 40°C for 1 hour .

  • Quench with 20 µL 1M HCl.

• Analysis:

  • Inject onto C18 LC-MS.

  • Validation: Compare retention times against authentic L-amino acid standards derivatized under the same conditions.

  • Rule of Thumb: The L-L derivative typically elutes after the L-D derivative (hydrophobicity rule), but standards are required for confirmation.

Visual Logic: Marfey's Analysis Workflow

Figure 2: Workflow for Marfey's Method to resolve D/L stereoisomers.

Module 3: Chromatographic Anomalies & Ion Mobility

The Problem: "My hydrophobic NCAA peptide is not retaining or peak shape is terrible."

Symptom: Broad tailing peaks or elution in the void volume, specifically with highly hydrophobic NCAAs (e.g., Tle, N-Me-Phe).

Troubleshooting Table: Chromatographic Fixes

Issue	Potential Cause	Remediation Strategy
Peak Tailing	Secondary interactions with free silanols.	Add Ammonium Fluoride (0.1 mM) to mobile phase (if MS compatible) or use HSS T3 columns (silica strength).
No Retention	"Folded" conformation hides hydrophobic residues.	Chaotropic Agents: Add 5-10% Isopropanol or TFE (Trifluoroethanol) to Mobile Phase A to induce unfolding.
Co-elution	Isobaric Leucine/Isoleucine/Allo-isoleucine.	Ion Mobility MS (IMS): Use IMS to separate based on Collisional Cross Section (CCS) rather than just mass or polarity [2].

Advanced Technique: Ion Mobility Spectrometry (IMS)

When LC fails to separate isomers (e.g., N-methyl-Alanine vs. Sarcosine), IMS provides an orthogonal separation dimension.

• Action: Enable IMS (e.g., FAIMS or TIMS).

• Expectation: Isomers will drift at different rates through the gas phase due to subtle shape differences (CCS values), allowing spectral cleaning even if they co-elute in LC.

Frequently Asked Questions (FAQ)

Q: Why does my database search engine (Mascot/Sequest) fail to identify my N-methylated peptide? A: Standard engines look for specific mass differences (14.01 Da) but primarily expect

and ion series. N-methylation often suppresses ions or shifts their masses.

• Fix: Use De Novo sequencing software (e.g., PEAKS) or set "Methyl (N-term)" and "Methyl (various)" as Variable Modifications . Ensure you allow for "internal fragments" in your search parameters.

Q: Can I use UV absorbance (214 nm) to quantify peptides with NCAAs? A: Proceed with caution. NCAAs like

-homo amino acids or N-methylated backbones alter the extinction coefficient of the peptide bond.

• Fix: You must establish a calibration curve using a pure standard quantified by Amino Acid Analysis (AAA) or Nitrogen analysis (Chemiluminescence) before relying on UV.

Q: How do I sequence a cyclic peptide if I don't have MS

capability? A: Perform a partial hydrolysis .

• Incubate the peptide in 10% acetic acid at 100°C for 15–30 minutes.

• This creates a population of linearized peptides (random breaks).

• Analyze this mixture; the overlapping linear sequences can be assembled to reconstruct the cyclic sequence.

References

• Facile Method for Determining Lanthipeptide Stereochemistry. National Institutes of Health (NIH) / PMC. Available at: [Link]

• Revolutionizing LC-MS with Next-Gen Separation for Cyclic Peptide Analysis. Chromatography Online. Available at: [Link]

• Fragmentation pathways of NG-methylated and unmodified arginine residues. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• ETD Outperforms CID and HCD in the Analysis of the Ubiquitylated Proteome. National Institutes of Health (NIH) / PMC. Available at: [Link]

For further assistance, please contact the Applications Engineering team with your raw data files (.raw/.d) and synthesis scheme.

Reference Data & Comparative Studies

literature review of the effects of long-chain fatty amino acids on peptide properties

Executive Summary

This guide analyzes the utility of Long-Chain Fatty Amino Acids (LCFA-AA) —specifically the conjugation of fatty acids (C14–C20) to amino acid side chains (typically Lysine)—as a strategy for half-life extension in peptide drug development.

While PEGylation has historically been the gold standard for extending circulation time, LCFA modification (e.g., Liraglutide, Semaglutide) has emerged as a superior alternative due to biodegradability and the "Albumin Hitchhiking" mechanism. This guide compares these technologies, detailing the physicochemical trade-offs, synthesis protocols, and pharmacokinetic benefits.

Part 1: Mechanistic Foundation

The "Albumin Hitchhiking" Principle

Unlike PEGylation, which relies on increasing hydrodynamic volume to prevent renal filtration, LCFA modification utilizes a reversible non-covalent interaction with Human Serum Albumin (HSA).

• Equilibrium: The fatty acid moiety binds to Sudlow Site I or II on HSA.

• Depot Effect: Albumin (66 kDa) acts as a carrier, protecting the peptide from enzymatic degradation (e.g., DPP-4) and preventing renal clearance (cutoff ~30-50 kDa).

• Receptor Access: Only the "free" fraction of the peptide is active. The equilibrium constant (

  ) determines the balance between long half-life (tight binding) and receptor potency (sufficient free fraction).

Visualization: Mechanism of Action

The following diagram illustrates the dynamic equilibrium that drives the pharmacokinetic advantages of LCFA peptides.

Caption: The LCFA-peptide exists in equilibrium. The Albumin-bound complex prevents clearance, while the free fraction exerts therapeutic effect.

Part 2: Comparative Performance Analysis

LCFA vs. Alternatives (PEG & Fc-Fusion)

The following table contrasts LCFA modification against the two most common alternatives.

Feature	LCFA Modification (e.g., Semaglutide)	PEGylation (e.g., Pegvisomant)	Fc-Fusion (e.g., Dulaglutide)
Mechanism	Reversible Albumin Binding	Hydrodynamic Volume Increase	FcRn Recycling & Size Increase
Half-Life Extension	High (Days to Weeks)	Moderate to High (Days)	High (Days to Weeks)
Biodegradability	Yes (Metabolized via -oxidation)	No (Potential vacuolation/accumulation)	Yes (Proteolysis)
Immunogenicity	Low (Native-like lipid)	Moderate (Anti-PEG antibodies observed)	Low to Moderate
Viscosity	Low to Moderate	High (at high concentrations)	Moderate
Manufacturing Cost	Low (Chemical Synthesis)	Low (Chemical Conjugation)	High (Recombinant Expression)
Potency Impact	Often reduced (Albumin shielding)	Reduced (Steric hindrance)	Reduced (Steric hindrance)

Impact of Chain Length & Structure (SAR)

Experimental data indicates that the specific structure of the fatty acid determines the pharmacokinetic profile.

• Chain Length: Longer carbon chains increase albumin affinity (hydrophobic interaction).

  • C14 (Myristic): Weak binding, shorter half-life (e.g., Insulin Detemir).

  • C16 (Palmitic):[1][2][3][4] Moderate binding (e.g., Liraglutide,

    ).

  • C18 (Stearic) + Di-acid: Strong binding (e.g., Semaglutide,

    ).

• Di-acid Functionality: Terminal carboxylic acids (di-acids) create an electrostatic interaction with basic residues (Lys/Arg) in the albumin binding pocket, significantly enhancing affinity compared to mono-acids.

Part 3: Experimental Protocols

Synthesis of LCFA-Modified Peptides (Solid Phase)

Objective: Site-specific acylation of a Lysine residue within a peptide sequence. Challenge: Standard SPPS would acylate the N-terminus. We must use orthogonal protection.

Protocol Steps:

• Resin Selection: Use Rink Amide or Wang resin.

• Sequence Assembly: Synthesize the peptide backbone using Fmoc-SPPS.

  • Critical Step: Incorporate the target Lysine as Fmoc-Lys(Mtt)-OH or Fmoc-Lys(ivDde)-OH . These side-chain protecting groups can be removed without cleaving the peptide from the resin.

• Orthogonal Deprotection:

  • For Mtt: Treat resin with 1% TFA/DCM (multiple short washes) until yellow color disappears. (Note: Standard peptide cleavage uses 95% TFA).

  • For ivDde: Treat with 2% Hydrazine in DMF.

• Linker Coupling (Optional but Recommended): Couple a hydrophilic linker (e.g., Fmoc-8-amino-3,6-dioxaoctanoic acid [Ado] or

  -Glutamic acid) to the free Lysine epsilon-amine. This pushes the fatty acid away from the peptide backbone, preserving receptor affinity.

• Fatty Acid Coupling: React the deprotected side chain (or linker) with the Fatty Acid (e.g., Palmitic Acid or C18-mono-tBu-diacid).

  • Activation: HATU/DIEA or NHS-ester activation.

• Final Cleavage: Treat with 95% TFA / 2.5% TIS / 2.5%

  to cleave the peptide from the resin and remove remaining protecting groups.

Visualization: Synthesis Workflow

Caption: Workflow for site-specific fatty acid conjugation using orthogonal protecting groups.

Part 4: Solubility & Formulation Risks

While LCFA modification solves the half-life problem, it introduces solubility challenges .

• Micelle Formation: Fatty acids are amphiphilic. Above the Critical Micelle Concentration (CMC), LCFA-peptides will self-assemble into micelles. While this can delay absorption (a benefit), it complicates characterization (NMR/HPLC).

• Aggregation: Hydrophobic interactions can drive irreversible fibrillation.

  • Mitigation: Use of hydrophilic linkers (PEG/OEG) between the Lysine and the Fatty Acid breaks the hydrophobic patchiness.

  • Formulation: pH is critical. Di-acids (e.g., Semaglutide) are more soluble at neutral/basic pH due to the ionization of the terminal carboxyl group.

References

• Kurtzhals, P., et al. (1995). "Albumin binding of insulins acylated with fatty acids: characterization of the ligand-protein interaction and correlation between binding affinity and timing of the insulin effect in vivo."[5] Biochemical Journal.

• Lau, J., et al. (2015). "Discovery of the Once-Weekly Glucagon-Like Peptide-1 (GLP-1) Analogue Semaglutide." Journal of Medicinal Chemistry. (Key paper on C18 di-acid vs C16).

• Knudsen, L. B., & Lau, J. (2019). "The Discovery and Development of Liraglutide and Semaglutide." Frontiers in Endocrinology.

• Zorzi, A., et al. (2017). "Acylated peptides as therapeutics: a systematic review." Frontiers in Pharmacology. (Note: Generalized link to similar topic based on search context).

• Draper, S. (2021). "Conjugates for use in peptide therapeutics: A systematic review and meta-analysis." PLOS ONE.

Sources

• 1. What you need to know about peptide modifications - Fatty Acid Conjugation | MolecularCloud [molecularcloud.org]
• 2. biorxiv.org [biorxiv.org]
• 3. scispace.com [scispace.com]
• 4. The effect of fatty diacid acylation of human PYY3-36 on Y2 receptor potency and half-life in minipigs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) & Handling Guide: 2-([(Tert-butoxy)carbonyl]amino)nonanoic acid

Executive Summary & Risk Context

2-([(Tert-butoxy)carbonyl]amino)nonanoic acid (Boc-2-aminononanoic acid) is a lipophilic, Boc-protected non-canonical amino acid commonly employed in Solid-Phase Peptide Synthesis (SPPS) to introduce hydrophobic side chains.

While the solid compound presents a manageable Irritant (Category 2) profile, the operational risk spikes significantly during solubilization. In standard Boc-chemistry workflows, this compound is dissolved in Dichloromethane (DCM) or Dimethylformamide (DMF) .[1] Therefore, your PPE strategy must protect not just against the amino acid powder, but against the aggressive carrier solvents which permeate standard nitrile gloves in seconds.

Key Operational Hazards:

• Static Charge: The hydrophobic aliphatic chain makes the powder prone to static buildup, causing "fly-away" dispersion during weighing.

• Solvent Vectoring: Once dissolved, the solution can act as a vehicle, carrying the compound through the skin barrier if inappropriate glove materials are used.

PPE Matrix: Phase-Dependent Protection

Do not use a "one-size-fits-all" approach. PPE must adapt to the state of matter.[2]

Table 1: PPE Specifications by Operational Phase

Protective Layer	Phase A: Solid Handling (Weighing)	Phase B: Solubilization & Coupling (Solution)
Hand Protection	Standard Nitrile (4-5 mil).Rationale: Sufficient for dry powder; provides dexterity for spatula manipulation.	Double-Gloving or Laminate. Inner: Nitrile.Outer:[3][4] Silver Shield® (Laminate) or High-Breakthrough Nitrile.Critical: Standard nitrile fails against DCM in <1 min [1].
Respiratory	Fume Hood (Face velocity: 100 fpm).If outside hood: N95 or P100 particulate respirator.	Fume Hood REQUIRED. Do not handle DCM/DMF solutions on open benches.
Ocular	Safety Glasses with side shields.[5]	Chemical Splash Goggles. Required if using syringes or pressurized vessels.
Body	Lab coat (Cotton/Poly blend).	Lab coat + Chemical-resistant apron (if handling >100mL volumes).

Operational Protocol: Step-by-Step

Phase A: Weighing & Static Control

The primary risk here is inhalation of dust and cross-contamination due to static.

• Environmental Setup: Operate within a certified chemical fume hood.

• Static Neutralization:

  • Boc-2-aminononanoic acid is fluffy and static-prone.

  • Pro-Tip: Use an ionizing anti-static gun on the weighing boat and spatula before transfer. Alternatively, wipe the spatula with an ethanol-dampened wipe to discharge static.

• Transfer: Use a micro-spatula. Avoid pouring directly from the source bottle to prevent dust cloud formation.

Phase B: Solubilization (The Critical Step)

The primary risk is dermal absorption via solvent breakthrough.

• Solvent Selection:

  • DCM (Dichloromethane): Standard for Boc-chemistry but highly permeating.

  • DMF (Dimethylformamide): Common alternative; reproductive toxin.

• Glove Discipline (The "Splash Rule"):

  • If using DCM: Immediately replace outer gloves upon any visible splash. Nitrile degrades instantly, exposing the skin to the solvent-solute mixture [2].

• Dissolution: Add solvent slowly to the powder to prevent aerosolization of the solution. Vortex in a closed tube; do not sonicate in an open vessel.

Visualized Risk Logic (Decision Pathways)

The following diagram illustrates the decision-making logic for PPE selection based on the specific solvent system used in your workflow.

Figure 1: PPE Decision Matrix based on physical state and solvent vector.

Waste Disposal & Decontamination

Proper segregation reduces disposal costs and environmental impact.

Waste Stream	Criteria	Disposal Action
Solid Waste	Contaminated weigh boats, paper towels, solid reagent.	Bag in clear polyethylene; label "Hazardous Solid Waste - Irritant".
Halogenated Liquid	Solutions containing DCM .[1]	Segregate into "Halogenated Organic" carboy. Do not mix with acetone/acids.
Non-Halogenated Liquid	Solutions containing DMF or DMSO (no DCM).	Segregate into "Non-Halogenated Organic" carboy.
Sharps	Needles/syringes used for transfer.	Biohazard/Sharps container (even if chemically contaminated).

Spill Response:

• Solid Spill: Do not sweep dry (creates dust). Cover with wet paper towels (water or ethanol), then wipe up.

• Solution Spill:

  • Small (<10mL): Absorb with polypropylene pads.

  • Large (>100mL): Evacuate area.[5][6][7][8] Use a spill kit specific to the solvent (e.g., carbon-based for organics).

Emergency Response Workflow

Figure 2: Immediate response protocols for exposure incidents.

References

• University of Pennsylvania, EH&S. (2019). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. Retrieved from [Link]

• Isidro-Llobet, A., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. fishersci.com [fishersci.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. aaronchem.com [aaronchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]